5-Aminoindazole hydrochloride

• CAS: 64309-76-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Stability and Storage of 5-Aminoindazole Hydrochloride

Introduction: The Critical Role of 5-Aminoindazole Hydrochloride in Research and Development

5-Aminoindazole hydrochloride is a pivotal heterocyclic amine that serves as a fundamental building block in the synthesis of a diverse array of pharmacologically active molecules.[1] Its unique structural motif is a cornerstone in the development of novel therapeutic agents, particularly in oncology and for the treatment of inflammatory diseases.[2] The indazole core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a broad spectrum of biological activities, including potent kinase inhibition.[3][4][5] The hydrochloride salt form of 5-aminoindazole is frequently utilized to enhance its solubility and facilitate its use in aqueous reaction media and for biological screening.

The chemical integrity of starting materials is paramount in drug discovery and development. Degradation of 5-aminoindazole hydrochloride can lead to the formation of impurities that may have undesirable toxicological profiles, interfere with chemical reactions, and compromise the accuracy of experimental results. Therefore, a comprehensive understanding of its stability and the implementation of appropriate storage and handling protocols are essential to ensure the reliability and reproducibility of research outcomes. This guide provides a detailed technical overview of the stability of 5-aminoindazole hydrochloride, recommended storage conditions, and methodologies for assessing its integrity.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 5-aminoindazole hydrochloride is crucial for its proper handling and storage.

Property	Value	Source
Molecular Formula	C₇H₈ClN₃	PubChem[6]
Molecular Weight	169.61 g/mol	PubChem[6]
Appearance	White to light yellow or brown crystalline powder	ChemicalBook[2], Sigma-Aldrich[7]
Melting Point	175-178 °C (for the free base)	Chem-Impex[1], Chemical Bull Pvt. Ltd.[8], Sigma-Aldrich[7]
Solubility	Information not widely available, but the hydrochloride form is expected to have enhanced aqueous solubility compared to the free base.
CAS Number	64309-76-8	PubChem[6]

Recommended Storage and Handling: A Proactive Approach to Preserving Integrity

The stability of 5-aminoindazole hydrochloride is contingent upon its storage environment. Improper storage can lead to degradation, compromising its purity and reactivity.

Core Storage Recommendations

Based on information from multiple chemical suppliers and safety data sheets, the following storage conditions are recommended for 5-aminoindazole and its hydrochloride salt:

• Temperature: Refrigerate at 2-8°C (35.6-46.4°F).[9] Some suppliers recommend 0-8°C.[1] Long-term storage at these temperatures is critical to minimize thermal degradation.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). This is particularly important to mitigate oxidative degradation.

• Container: Keep in a tightly sealed, light-resistant container.[8] Amber glass vials are ideal.

• Environment: Store in a dry, well-ventilated place away from moisture.[10][11] The hydrochloride salt may be hygroscopic, and absorption of water can accelerate hydrolytic degradation.

Handling Protocols

Proper handling is as crucial as correct storage for maintaining the integrity of 5-aminoindazole hydrochloride.

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area, preferably a fume hood, and wear appropriate PPE, including safety goggles, gloves, and a lab coat.[10][11]

• Dispensing: When dispensing the powder, avoid creating dust.[10][11] A dust mask may be necessary.

• Hygroscopicity: Due to the potential hygroscopic nature of the hydrochloride salt, minimize its exposure to atmospheric moisture. It is advisable to allow the container to warm to room temperature before opening to prevent condensation.

• Solution Preparation: When preparing solutions, use anhydrous solvents if the reaction chemistry is sensitive to water. For aqueous solutions, use freshly prepared, high-purity water.

Understanding the Degradation Pathways of 5-Aminoindazole Hydrochloride

While specific degradation studies on 5-aminoindazole hydrochloride are not extensively published in peer-reviewed literature, an understanding of the potential degradation pathways can be inferred from the chemical nature of the indazole ring system and the amino substituent, as well as general principles of drug degradation.[12][13][14]

Potential Degradation Mechanisms

• Oxidation: The indazole ring and the amino group are susceptible to oxidation, which can be accelerated by exposure to air, light, and trace metal ions.[12][13] This can lead to the formation of colored impurities and a loss of potency. Autoxidation, a reaction with atmospheric oxygen, is a common degradation pathway for many amine-containing compounds.[13]

• Hydrolysis: Although the indazole ring itself is relatively stable to hydrolysis, the presence of the hydrochloride salt can increase the compound's affinity for water. Under certain pH conditions, particularly non-neutral pH, hydrolysis could potentially occur, though it is generally a less common degradation pathway for this class of compounds compared to oxidation.[12][14]

• Photolysis: Exposure to UV or visible light can provide the energy to initiate photochemical reactions, leading to the formation of degradation products.[12] Storing the compound in light-resistant containers is a key preventative measure.

The following diagram illustrates the potential degradation pathways for 5-aminoindazole hydrochloride.

Caption: Potential degradation pathways for 5-Aminoindazole Hydrochloride.

Experimental Protocols for Stability Assessment

To ensure the quality of 5-aminoindazole hydrochloride for research and development, it is crucial to have robust analytical methods to assess its purity and stability over time. High-Performance Liquid Chromatography (HPLC) is a widely used and reliable technique for this purpose.[15][16]

Protocol 1: HPLC Method for Purity and Stability Testing

This protocol provides a general framework for developing an HPLC method to quantify 5-aminoindazole hydrochloride and detect any degradation products.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• 5-Aminoindazole hydrochloride reference standard of known purity.

• High-purity water and HPLC-grade solvents.

2. Chromatographic Conditions (Starting Point):

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or a wavelength determined by UV scan of the reference standard).

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

3. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the 5-aminoindazole hydrochloride reference standard in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of approximately 0.1 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

4. Analysis and Data Interpretation:

• Inject the standard and sample solutions into the HPLC system.

• The purity of the sample can be determined by comparing the peak area of the main peak in the sample chromatogram to the total peak area of all peaks (area percent method).

• For stability studies, the sample is stored under the desired conditions, and aliquots are analyzed at specified time points. The decrease in the peak area of the 5-aminoindazole hydrochloride peak and the increase in the peak areas of any new peaks (degradation products) are monitored over time.

The following diagram outlines the workflow for this stability testing protocol.

Caption: HPLC workflow for stability assessment of 5-Aminoindazole Hydrochloride.

Protocol 2: Forced Degradation Studies

Forced degradation studies are essential to understand the potential degradation pathways and to develop stability-indicating analytical methods.[17] These studies involve subjecting the compound to stress conditions that are more severe than the recommended storage conditions.

1. Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Store the solid compound at 80°C for 7 days.

• Photostability: Expose a solution of the compound to UV and visible light according to ICH Q1B guidelines.

2. Sample Preparation and Analysis:

• Prepare solutions of 5-aminoindazole hydrochloride and subject them to the stress conditions outlined above.

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the stressed samples using the HPLC method described in Protocol 1. A photodiode array (PDA) detector is highly recommended to assess peak purity and obtain UV spectra of the degradation products.

3. Data Interpretation:

• Identify the conditions under which the compound degrades.

• Characterize the degradation products by comparing their retention times and UV spectra to the parent compound.

• If significant degradation is observed, the HPLC method is considered "stability-indicating" as it can separate the parent compound from its degradation products.

Conclusion: Ensuring Quality and Reproducibility

The chemical stability of 5-aminoindazole hydrochloride is a critical factor that can significantly impact its utility in research and drug development. By adhering to the recommended storage conditions of refrigeration in a dry, inert, and light-protected environment, researchers can minimize the risk of degradation. Furthermore, the implementation of routine analytical testing, such as the HPLC method outlined in this guide, provides a robust mechanism for verifying the purity and integrity of this important chemical building block. A proactive approach to the storage, handling, and stability assessment of 5-aminoindazole hydrochloride will ultimately contribute to more reliable and reproducible scientific outcomes.

References

• Chem-Impex. 5-Aminoindazole. (n.d.).
• Fisher Scientific. (2023, August 21).
• MilliporeSigma. (2024, September 6).
• Fisher Scientific. (2025, December 21).
• Research Journal of Pharmacy and Technology. (n.d.).
• Benchchem. (2025). solubility and stability of N-2H-Indazol-2-ylurea in different solvents.
• Chemical Bull Pvt. Ltd. (n.d.). 5-aminoindazole | 19335-11-6.
• SIELC Technologies. (n.d.). Separation of 5-Aminoindazole on Newcrom R1 HPLC column.
• ECHEMI. (n.d.).
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 5-Aminoindazole | 19335-11-6.
• Sigma-Aldrich. (2025, October 7).
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• ChemicalBook. (n.d.). 5-AMINOINDAZOLE | 19335-11-6.
• PubChem. (n.d.). 5-Aminoindazole hydrochloride.
• PMC. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
• Pharmaffiliates. (n.d.). CAS No : 19335-11-6| Chemical Name : 5-Aminoindazole.
• Caribbean Journal of Science and Technology. (2021). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review.
• Shimadzu. (n.d.). Pharmaceutical and Biopharmaceutical Methods of Analysis.
• PMC. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• Cipac.org. (2020, June 8). multi-active method for the analysis of active substances in formulated products to support quality control scope.
• Sigma-Aldrich. (n.d.). 5-Aminoindazole 97 19335-11-6.
• ResearchGate. (2017, March 31). (PDF)
• RSC Publishing. (n.d.). Analytical Methods.
• PubMed. (n.d.). Investigation of the degradation mechanism of 5-aminosalicylic acid in aqueous solution.
• Benchchem. (2025). Application Notes & Protocols for the Quantification of 5-Aminoadamantan-2-ol Hydrochloride.
• The Pharmaceutical Journal. (2010, October 9).

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Technical Whitepaper: 5-Aminoindazole Hydrochloride as a Premier Heterocyclic Building Block

The following technical guide is structured to provide actionable, high-level scientific insight into the utility of 5-Aminoindazole Hydrochloride in drug discovery.

Executive Summary: The "Privileged" Scaffold

In the landscape of medicinal chemistry, 5-Aminoindazole hydrochloride represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets. Its primary utility lies in kinase inhibitor discovery , where the indazole core mimics the adenine ring of ATP, allowing it to form critical hydrogen bonds with the "hinge region" of kinase enzymes.

Unlike its isomer 6-aminoindazole or the indole analogues, the 5-aminoindazole scaffold offers a unique vector for substitution (the C5-amine) that projects substituents into the solvent-exposed regions or the hydrophobic back-pockets of enzymes, making it ideal for tuning selectivity and pharmacokinetic properties.

Chemical Profile & Stability

Researchers often encounter this building block in two forms: the free base and the monohydrochloride salt. Understanding the distinction is vital for experimental success.

Comparative Properties

Property	Free Base (CAS 19335-11-6)	Hydrochloride Salt (CAS 64309-76-8)
Molecular Weight	133.15 g/mol	169.61 g/mol
Appearance	White to brown powder	White to off-white crystalline solid
Oxidative Stability	Low (prone to oxidation/darkening in air)	High (protonation protects the aniline)
Water Solubility	Sparingly soluble	Soluble
Storage	Inert gas, <4°C	Desiccated, RT or <4°C

Expert Insight: The hydrochloride salt is the preferred form for storage and inventory. The free aniline at position 5 is electron-rich and susceptible to aerial oxidation, turning purple/brown over time. The HCl salt mitigates this. However, you must include a neutralization step (e.g., excess DIEA or Et3N) when using the HCl salt in nucleophilic coupling reactions.

Chemoselectivity & Reactivity Map

The 5-aminoindazole molecule possesses three distinct nucleophilic sites, presenting a challenge in chemoselectivity.

• N1 (Indazole NH): pKa ~14.[1] Acidity allows deprotonation and alkylation.

• N2 (Indazole Nitrogen): Less reactive, but can participate in coordination.

• C5-NH2 (Exocyclic Amine): The primary handle for library synthesis.

Visualization: Reactivity Logic

The following diagram outlines the decision tree for selectively functionalizing the 5-aminoindazole core.

Figure 1: Chemoselectivity map illustrating the divergent synthetic pathways for 5-aminoindazole. Note that the HCl salt requires neutralization (Yellow Node) before participating in C5-amino reactions.

Synthetic Methodologies: Validated Protocols

The following protocols are designed to be self-validating systems. Causality is explained for every critical reagent choice.

Protocol A: Buchwald-Hartwig Cross-Coupling

Objective: Synthesis of N-aryl-5-aminoindazoles (Common in VEGFR/BCR-ABL inhibitors). Challenge: The free indazole NH (N1) can poison Pd catalysts or compete for coupling. Solution: Use of specific bases and precatalysts.[2]

Step-by-Step Methodology:

• Preparation: Charge a reaction vial with 5-Aminoindazole HCl (1.0 equiv), Aryl Bromide (1.1 equiv), and Cs2CO3 (3.5 equiv) .

  • Why Cs2CO3? It serves dual roles: neutralizing the HCl salt and acting as the base for the catalytic cycle.

• Catalyst Addition: Add XPhos Pd G2 (2-5 mol%).

  • Why G2 Precatalyst? It ensures rapid generation of the active Pd(0) species without requiring an induction period, crucial for electron-rich amines.

• Solvent: Add anhydrous 1,4-Dioxane or t-Amyl alcohol (0.2 M). Degas with Argon for 5 minutes.

• Reaction: Seal and heat to 100°C for 4-12 hours.

• Validation: Monitor by LCMS. The disappearance of the m/z 134 (core) peak and appearance of the product mass confirms conversion.

• Workup: Filter through Celite to remove Pd black and inorganic salts. Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Regioselective Amide Coupling

Objective: Attaching a "tail" moiety to the C5-position. Challenge: Avoiding N1-acylation. Solution: Exploiting nucleophilicity differences. The C5-NH2 is significantly more nucleophilic than the N1-NH (which is part of the aromatic system).

• Neutralization: Dissolve 5-Aminoindazole HCl (1.0 equiv) in DMF. Add DIEA (2.5 equiv) . Stir for 10 mins.

  • Visual Check: The solution should turn from clear/pale to slightly darker, indicating the liberation of the free aniline.

• Activation: In a separate vial, activate the Carboxylic Acid (1.1 equiv) with HATU (1.1 equiv) and DIEA (1.0 equiv) in DMF for 5 minutes.

• Coupling: Add the activated acid solution to the indazole solution. Stir at RT for 2-4 hours.

  • Self-Validating Check: If N1-acylation occurs (rare), it is usually unstable to aqueous workup. A mild basic wash (NaHCO3) during workup will hydrolyze any kinetic N1-acyl byproducts, leaving the thermodynamic C5-amide.

Case Study: Kinase Inhibitor Design Workflow

5-Aminoindazole is the core scaffold for several high-profile kinase inhibitors, including analogues of Axitinib and PLK4 inhibitors (e.g., Compound C05).

Mechanism of Action

The indazole N1 and N2 nitrogens typically function as a hydrogen bond donor-acceptor pair, binding to the hinge region of the kinase ATP-binding pocket (e.g., interacting with Glu and Cys residues). The substituent at C5 extends into the ribose-binding pocket or solvent front.

Workflow Visualization: Synthesis of a PLK4 Inhibitor

The following diagram illustrates the synthesis of a PLK4 inhibitor using 5-aminoindazole as the starting material, highlighting the "Protection-First" strategy often required for complex targets.

Figure 2: Strategic workflow for synthesizing complex kinase inhibitors. Note the use of N1-protection (Step 1) to direct subsequent regiochemistry, particularly if C3-modification is required.

References

• Vertex Pharmaceuticals. "Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor." PubMed Central.

• Zhao, et al. "Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors." Royal Society of Chemistry / NIH.

• PubChem. "5-Aminoindazole hydrochloride (Compound Summary)." National Library of Medicine.

• Buchwald, S. L., et al. "Buchwald-Hartwig Amination: Mechanism and Ligand Design." Chemistry LibreTexts.

• Organic Chemistry Portal. "Sandmeyer Reaction: Mechanism and Synthetic Applications." Organic-Chemistry.org.

Sources

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• 2. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Utilization of 5-Aminoindazole Hydrochloride in Kinase Inhibitor Design

The following technical guide details the strategic application of 5-Aminoindazole Hydrochloride in the synthesis of kinase inhibitors. It moves beyond generic descriptions to focus on the specific structural and synthetic advantages of the 5-amino vector.

Executive Summary: The Scaffold Advantage

In the crowded landscape of kinase inhibitor discovery, the 5-aminoindazole scaffold represents a high-value "privileged structure." Unlike its more common isomer, 3-aminoindazole (found in Entrectinib or Linifanib derivatives), the 5-aminoindazole core offers a distinct vector for chemical elaboration.

While the indazole core mimics the adenine ring of ATP to anchor the molecule in the hinge region, the 5-amino group provides a critical handle for extending into the solvent-accessible front or the hydrophobic back pocket (selectivity pocket). This dual-functionality allows medicinal chemists to decouple affinity (hinge binding) from selectivity (tail modification).[1]

Key Structural Attributes:

• Hinge Binder: The N1-H/N2 motif functions as a donor-acceptor pair, forming hydrogen bonds with the kinase hinge residues (e.g., Glu, Ala, Met).

• Selectivity Vector: The 5-position is geometrically positioned to project substituents away from the ATP-binding cleft, ideal for Type I½ or Type II inhibitor design.[1]

• Salt Form Utility: The hydrochloride salt (5-AI HCl) provides enhanced stability and solubility during storage compared to the oxidation-prone free base, though it requires specific handling protocols during synthesis.

Structural Biology & Binding Mode

To design effective inhibitors, one must visualize the binding topology. The diagram below illustrates the canonical binding mode of a 5-aminoindazole derivative within a generic kinase ATP-binding pocket.

Diagram 1: Hinge Interaction and Vector Logic

Caption: The indazole core anchors to the hinge, while the 5-amino group directs substituents into the selectivity pocket.

Synthetic Chemistry: Handling & Reactivity

The use of 5-Aminoindazole Hydrochloride requires a nuanced understanding of its acid-base chemistry and regioselectivity.[1]

Free-Basing the Hydrochloride Salt

The HCl salt is stable but non-nucleophilic. For reactions involving the 5-amino group (e.g., amidation, Buchwald-Hartwig), the salt must be neutralized.

• In-situ Neutralization: Use 2.5–3.0 equivalents of mild base (DIPEA or Et3N) in aprotic solvents (DMF, DMA, DMSO).

• Pre-neutralization (Recommended for sensitive couplings): Partition the salt between EtOAc and saturated NaHCO3. Dry the organic layer and concentrate immediately before use to prevent oxidation (darkening of the oil).

The Regioselectivity Challenge (N1 vs. N2)

Alkylation of the indazole nitrogen is often the first step. The tautomeric nature of indazole (1H vs 2H) leads to mixtures.

• Thermodynamic Control (N1-Major):

  • Conditions: NaH (1.2 eq) in THF or DMF at 0°C → RT.

  • Outcome: Favors N1-alkylation due to the stability of the benzenoid structure over the quinonoid N2-isomer.[1]

• Kinetic/Chelation Control (N2-Major):

  • Conditions: Alkylation with specific electrophiles (e.g., Meerwein salts) or transient protection strategies can shift ratios, but N1 is generally preferred for kinase "hinge-binding" orientation.

Diagram 2: Synthetic Workflow & Regioselectivity

Caption: Synthetic pathway emphasizing the critical N1-alkylation step prior to 5-amino functionalization.

Experimental Protocol: Amide Coupling at the 5-Position

This protocol describes the synthesis of a generic N-(1-alkyl-1H-indazol-5-yl)amide , a common motif in JNK and VEGFR inhibitors.[1]

Objective: Selective acylation of the 5-amino group after N1-alkylation.

Reagents:

• Substrate: 1-Methyl-1H-indazol-5-amine (derived from 5-AI HCl).[1]

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[1]

• Base: N,N-Diisopropylethylamine (DIPEA).

• Solvent: Anhydrous DMF.

Step-by-Step Procedure:

• Preparation of Free Amine:

  • Dissolve 5-Aminoindazole HCl (1.0 eq) in water/methanol (1:1).[1] Adjust pH to ~9 with 1M NaOH.

  • Extract with DCM (3x). Dry combined organics over MgSO4 and concentrate in vacuo to afford the purple/brown solid free base. Note: Proceed immediately to alkylation or coupling.

  • Assumption: For this protocol, we assume the N1-methyl group is already installed (1-methyl-1H-indazol-5-amine).[1]

• Coupling Reaction:

  • To a vial containing the Carboxylic Acid (1.1 eq) in anhydrous DMF (0.1 M), add DIPEA (3.0 eq).

  • Add HATU (1.2 eq) and stir at RT for 5 minutes to activate the acid (formation of the active ester).

  • Add the 1-methyl-1H-indazol-5-amine (1.0 eq) in one portion.[1]

  • Stir at Room Temperature for 2–4 hours. Monitor by LC-MS (Target mass M+H).[1]

• Work-up & Purification:

  • Dilute reaction with EtOAc and wash with 5% LiCl solution (to remove DMF), followed by sat. NaHCO3 and brine.

  • Dry over Na2SO4, filter, and concentrate.

  • Purification: Flash column chromatography (Gradient: 0–10% MeOH in DCM). The 5-amidoindazole is typically a white to off-white solid.[1]

Data Table: Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Low Yield	Oxidation of free base	Degas solvents; keep free base under Ar/N2.
Regio-isomers (N1/N2)	Incorrect base in Step 1	Use NaH for N1 selectivity; avoid weak bases for alkylation.
Bis-acylation	Excess acid chloride	Use stoichiometric coupling reagents (HATU) instead of acid chlorides.[1]
Insolubility	HCl Salt used directly	Ensure full neutralization (3.0 eq DIPEA) if skipping free-base isolation.[1]

Case Study: JNK3 Inhibitors

A definitive example of 5-aminoindazole utility is found in the development of c-Jun N-terminal Kinase (JNK3) inhibitors .

• Challenge: JNK3 is a target for neurodegeneration. Selectivity against the closely related JNK1 is difficult.

• Solution: Researchers utilized the 1-aryl-5-anilinoindazole scaffold.[1][2]

  • The indazole N1/N2 binds the hinge (Met149).

  • The 5-amino group was arylated (via Buchwald-Hartwig) to project a "tail" into the hydrophobic pocket.[1]

  • Result: Compound 5r (from cited literature) achieved double-digit nanomolar potency and improved selectivity by exploiting the specific vector provided by the 5-position geometry [1].[1]

References

• Jiang, R., et al. (2013). "Design and Synthesis of 1-aryl-5-anilinoindazoles as c-Jun N-terminal Kinase Inhibitors." Bioorganic & Medicinal Chemistry Letters, 23(9), 2683-2687. Link

• BenchChem. (2025).[3] "Application Notes and Protocols for 5-amino-1H-indazol-6-ol in Kinase Inhibitor Assays." Link

• AbbVie/Abbott. (2006). "Discovery of Linifanib (ABT-869)." Note: Linifanib utilizes a 3-aminoindazole core, highlighting the isomeric distinction.Link

• Gao, Y., et al. (2024). "Regioselective alkylation of a versatile indazole." Beilstein Journal of Organic Chemistry. Link

• Vannucci, A., et al. (2019). "Selective N1-Acylation of Indazoles with Acid Anhydrides Using an Electrochemical Approach." Organic Letters. Link

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Utilizing 5-Aminoindazole Hydrochloride for PARP Inhibition in Cell-Based Assays

Abstract

5-Aminoindazole and its derivatives are gaining prominence as critical scaffolds in the development of targeted therapeutics, particularly in oncology.[1] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 5-Aminoindazole hydrochloride, a potent Poly (ADP-ribose) Polymerase (PARP) inhibitor, in cell-based assays. We delve into the molecular basis of PARP inhibition, provide validated, step-by-step protocols for compound preparation and for assessing its cytotoxic effects, and offer guidance on data interpretation and troubleshooting. The methodologies described herein are designed to ensure scientific rigor, reproducibility, and a clear understanding of the causality behind each experimental step.

The Scientific Rationale: PARP Inhibition and Synthetic Lethality

Understanding the mechanism of action is critical to designing a meaningful cell-based assay. 5-Aminoindazole hydrochloride functions by inhibiting the PARP enzyme family, with PARP-1 being a primary target.

The Role of PARP-1 in DNA Repair

PARP-1 is a first responder to DNA damage, particularly single-strand breaks (SSBs).[2] Upon detecting a break, PARP-1 binds to the DNA and synthesizes long chains of poly (ADP-ribose) (PAR) on itself and other nuclear proteins.[3] This PARylation process acts as a scaffold, recruiting other essential DNA repair proteins to the site of damage to execute the repair process.[4] Once the repair is complete, PARP-1 dissociates from the DNA, allowing cellular processes to resume.

Mechanism of Inhibition and Synthetic Lethality

PARP inhibitors like 5-Aminoindazole hydrochloride work in two primary ways:

• Catalytic Inhibition: They block the enzymatic activity of PARP, preventing the synthesis of PAR chains. This stalls the recruitment of the repair machinery.

• PARP Trapping: The inhibitor locks the PARP-1 enzyme onto the DNA at the site of the break.[5] This creates a bulky PARP-DNA complex that is highly cytotoxic, as it obstructs DNA replication.[6]

This dual action is particularly effective in cancers with pre-existing defects in other DNA repair pathways, such as those with mutations in the BRCA1 or BRCA2 genes.[7] BRCA proteins are essential for repairing double-strand breaks (DSBs) through a process called homologous recombination. When SSBs are not repaired due to PARP inhibition, they often collapse into more severe DSBs during DNA replication. In a healthy cell, the BRCA pathway would repair these DSBs. However, in a BRCA-deficient cancer cell, both major DNA repair pathways are now compromised. This leads to genomic instability and ultimately, cell death. This concept, where a defect in two genes or pathways leads to cell death while a defect in only one does not, is known as synthetic lethality .[8]

Caption: PARP-1 signaling in DNA repair and the mechanism of synthetic lethality.

Compound Properties and Stock Solution Preparation

Accurate preparation of the test compound is the foundation of any reproducible cell-based assay.

Physicochemical Properties

The properties listed below are for the hydrochloride salt form, which generally offers improved aqueous solubility over the free base.

Property	Value	Source
Chemical Name	5-Aminoindazole hydrochloride	PubChem
Molecular Formula	C₇H₈ClN₃	PubChem
Molecular Weight	169.61 g/mol	PubChem
Appearance	White to brown crystalline powder	ChemicalBook
Storage	Store at 2-8°C, keep in a dark place, protect from moisture	Sigma-Aldrich

Protocol: Preparation of a 10 mM Stock Solution

Causality: Creating a concentrated stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) is standard practice for compounds with limited aqueous solubility. This allows for minimal solvent addition to the aqueous cell culture medium, preventing solvent-induced cytotoxicity. The final DMSO concentration in the assay should ideally be ≤ 0.1% to avoid off-target effects.[5]

Materials:

• 5-Aminoindazole hydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated analytical balance and precision pipettes

Procedure:

• Pre-Weighing: Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

• Weigh Compound: Carefully weigh approximately 1.70 mg of 5-Aminoindazole hydrochloride into the tube. Record the exact weight.

• Calculate Solvent Volume: Use the following formula to determine the precise volume of DMSO to add: Volume (µL) = (Weight (mg) / 169.61 ( g/mol )) x 100,000 Example: For 1.70 mg, the required DMSO volume is (1.70 / 169.61) x 100,000 ≈ 1002 µL.

• Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

• Mixing: Vortex the tube thoroughly for 1-2 minutes until the solid is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[5]

• Aliquoting & Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile tubes. Store aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Cell-Based Assay Workflow: Assessing Cytotoxicity

A cell viability assay is a robust method to determine the dose-dependent effect of 5-Aminoindazole hydrochloride on cancer cell proliferation. The following workflow provides a high-level overview of the process.

Caption: High-level workflow for a cell viability assay.

Detailed Protocol: Cell Viability Assay using Resazurin

This protocol details a method to determine the half-maximal inhibitory concentration (IC₅₀) of 5-Aminoindazole hydrochloride.

Principle: Resazurin (a blue, non-fluorescent dye) is reduced by metabolically active cells into the highly fluorescent pink compound, resorufin. The fluorescence intensity is directly proportional to the number of viable cells.

Materials:

• BRCA-deficient (e.g., MDA-MB-436, CAPAN-1) and BRCA-proficient (e.g., MDA-MB-231) cancer cell lines

• Complete cell culture medium (e.g., DMEM/RPMI + 10% FBS + 1% Pen/Strep)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Sterile, clear-bottom 96-well cell culture plates

• 10 mM stock solution of 5-Aminoindazole hydrochloride in DMSO

• Resazurin-based cell viability reagent

• Multi-well plate reader with fluorescence capabilities (Ex/Em: ~560/590 nm)

Procedure:

• Cell Seeding: a. Culture cells to ~80% confluency using standard cell culture techniques. b. Harvest cells using Trypsin-EDTA, neutralize, and centrifuge (e.g., 125 x g for 5 minutes). c. Resuspend the cell pellet in fresh complete medium and perform a cell count. d. Dilute the cell suspension to the optimal seeding density (typically 2,000-10,000 cells/well, determined empirically) in a final volume of 100 µL per well in a 96-well plate. e. Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

• Compound Preparation (Serial Dilution): a. Prepare a dilution series of 5-Aminoindazole hydrochloride in complete medium. It is crucial to perform an intermediate dilution step to minimize DMSO concentration. b. Example for a 100 µM top concentration: Dilute the 10 mM stock 1:100 in medium to create a 100 µM (2X) working solution. Perform serial 1:2 or 1:3 dilutions from this working solution in medium. c. Prepare a "vehicle control" solution containing the same final concentration of DMSO as the highest drug concentration well (e.g., 0.1% DMSO in medium).

• Cell Treatment: a. After the 24-hour incubation, carefully add 100 µL of the 2X compound dilutions to the corresponding wells of the cell plate. This will bring the final volume to 200 µL and the compound concentrations to 1X. b. Add 100 µL of the vehicle control medium to the control wells. c. Include "no-cell" control wells containing only medium to measure background fluorescence.

• Incubation: a. Return the plate to the incubator (37°C, 5% CO₂) for a prolonged period, typically 72 to 144 hours. b. Rationale: The cytotoxic effects of PARP inhibitors, which rely on replication-dependent DNA damage, often require several cell cycles to become apparent.

• Viability Measurement: a. Add 20 µL (or as per manufacturer's instructions) of the resazurin reagent to each well, including no-cell controls. b. Incubate for 2-4 hours at 37°C, protected from light. c. Measure fluorescence on a plate reader (Excitation ~560 nm, Emission ~590 nm).

Data Analysis and Interpretation

IC₅₀ Calculation:

• Background Subtraction: Subtract the average fluorescence of the "no-cell" control wells from all other wells.

• Normalization: Express the data as a percentage of the vehicle control. % Viability = (Fluorescence of Treated Well / Average Fluorescence of Vehicle Control Wells) x 100

• Curve Fitting: Plot the % Viability against the log of the inhibitor concentration. Use a non-linear regression model (e.g., four-parameter variable slope) in a suitable software package (e.g., GraphPad Prism, R) to calculate the IC₅₀ value.

Interpreting the Results: The IC₅₀ value represents the concentration of 5-Aminoindazole hydrochloride required to inhibit cell viability by 50%. A lower IC₅₀ value indicates higher potency.

Self-Validation: A key aspect of this protocol is the comparison between BRCA-deficient and BRCA-proficient cell lines. According to the principle of synthetic lethality, you should observe significantly lower IC₅₀ values in the BRCA-deficient cells, confirming the compound's mechanism of action.

Sample Data Presentation:

Cell Line	BRCA Status	IC₅₀ of 5-Aminoindazole HCl (µM)
MDA-MB-436	Deficient	0.05 ± 0.01
CAPAN-1	Deficient	0.08 ± 0.02
MDA-MB-231	Proficient	5.2 ± 0.7

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Edge effects in the 96-well plate- Pipetting errors	- Ensure a homogenous single-cell suspension before seeding.- Avoid using the outermost wells of the plate or fill them with PBS to maintain humidity.- Use calibrated multichannel pipettes.
No dose-response observed	- Compound concentration range is too high or too low- Compound precipitated out of solution- Assay incubation time is too short	- Test a broader range of concentrations (e.g., 1 nM to 100 µM).- Visually inspect the medium after adding the compound. If precipitation occurs, prepare fresh dilutions and ensure the final DMSO concentration is low.[5]- Increase the incubation time to 120 or 144 hours.
Low signal-to-background ratio	- Too few cells were seeded- Resazurin incubation time is too short- Cells are in poor health	- Optimize cell seeding density.- Increase resazurin incubation time (up to 6 hours), ensuring you are still on the linear part of the signal curve.- Check cell morphology and viability before starting the experiment.
High fluorescence in "no-cell" controls	- Contaminated medium or reagents- Autofluorescence of the compound	- Use fresh, sterile reagents.- Run a plate with compound dilutions in medium without cells to check for interference.

References

• PubChem. (n.d.). 5-Aminoindazole hydrochloride. Retrieved from [Link]

• Zimmer, J., et al. (2021). Replication-dependent cytotoxicity and Spartan-mediated repair of trapped PARP1–DNA complexes. Nucleic Acids Research. Retrieved from [Link]

• Zhang, J., et al. (2023). The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). PARP1. Retrieved from [Link]

• Cancer Research UK. (n.d.). PARP Inhibitors. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 5-Aminoindazole. Retrieved from [Link]

• BPS Bioscience. (2023). Targeted cancer therapy: choosing the right assay to assess PARP inhibitors. YouTube. Retrieved from [Link]

• BMG LABTECH. (2008). PARP assay for inhibitors. Retrieved from [Link]

• Langelier, M. F., et al. (2018). Rapid Detection and Signaling of DNA Damage by PARP-1. Trends in Biochemical Sciences. Retrieved from [Link]

• Pilie, P. G., et al. (2019). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Pharmacology. Retrieved from [Link]

• Kirby, I. T., et al. (2021). PASTA: PARP activity screening and inhibitor testing assay. STAR Protocols. Retrieved from [Link]

• OncLive. (2018). PARP Inhibition Enhanced Through Combination in Ovarian Cancer. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Thorsell, A. G., et al. (2017). In Vitro Long-Term Proliferation Assays to Study Antiproliferative Effects of PARP Inhibitors on Cancer Cells. Methods in Molecular Biology. Retrieved from [Link]

• Yerbba. (2025). PARP Inhibitors Stops Cancer Cells from Repairing? Olaparib Explained! YouTube. Retrieved from [Link]

• Massive Bio. (2026). Poly Adp Ribose Polymerase 1. Retrieved from [Link]

• MDPI. (2020). Identifying and Overcoming Mechanisms of PARP Inhibitor Resistance. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Cell Cultivation Handbook. Retrieved from [Link]

• ResearchGate. (n.d.). Cell viability assay shown for cells versus screened inhibitors. Retrieved from [Link]

• bioRxiv. (2023). Overcoming PARP inhibitor resistance by inducing a homologous recombination repair defective phenotype. Retrieved from [Link]

• Gupte, R., et al. (2017). Functional Aspects of PARP1 in DNA Repair and Transcription. International Journal of Molecular Sciences. Retrieved from [Link]

• MDPI. (2022). Dosing Methods to Enable Cell-Based In Vitro Testing of Complex Substances. Retrieved from [Link]

• Agilent. (n.d.). Determination of Amino Acid Composition of Cell Culture Media. Retrieved from [Link]

• Cleveland Clinic. (2025). PARP Inhibitors: What They Are, Types & Side Effects. Retrieved from [Link]

• Skanda Life Sciences. (n.d.). Cell Based assay. Retrieved from [Link]

• MDPI. (2019). Multifaceted Role of PARP-1 in DNA Repair and Inflammation. Retrieved from [Link]

• PubMed Central. (2022). PARP Inhibitor Applicability: Detailed Assays for Homologous Recombination Repair Pathway Components. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 3. file.selleckchem.com [file.selleckchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Aminoindazole (CAS 19335-11-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. researchgate.net [researchgate.net]
• 7. 5-AMINOINDAZOLE | 19335-11-6 [chemicalbook.com]
• 8. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 5-Aminoindazole Hydrochloride in Fragment-Based Drug Discovery (FBDD)

Executive Summary

5-Aminoindazole hydrochloride (CAS: 64309-76-8) is a high-value "privileged scaffold" in Fragment-Based Drug Discovery (FBDD), particularly for targeting the ATP-binding site of protein kinases (e.g., PDK1, ROCK, JNK). Its low molecular weight (<170 Da), planar bicyclic structure, and specific hydrogen-bonding capabilities allow it to mimic the adenine ring of ATP, making it an ideal "anchor" fragment.

This guide provides a comprehensive technical workflow for utilizing 5-Aminoindazole HCl. It covers solubility management, biophysical screening via STD-NMR, and chemical elaboration strategies ("fragment growing") to evolve this fragment into potent lead compounds.

Physicochemical Profile & "Rule of Three" Compliance

In FBDD, adherence to the "Rule of Three" (Ro3) is critical to ensure that fragments have sufficient chemical space for optimization without violating drug-like properties (Lipinski's Rule of 5) later in development. 5-Aminoindazole HCl exhibits an ideal profile.

Property	Value (HCl Salt)	Ro3 Criteria	Status
Molecular Weight	169.61 Da	< 300 Da	Pass
H-Bond Donors	4 (Indazole NH + Amine)	3	Pass *
H-Bond Acceptors	2	3	Pass
cLogP	~1.5 (Free base)	3	Pass
Solubility (PBS)	High (>10 mM)	High	Optimal
Ligand Efficiency	High	N/A	Optimal

*Note: While the salt form technically adds donors, the active species (free base) in the pocket perfectly fits Ro3.

Structural Mechanism: The "Hinge Binder" Concept

The utility of 5-aminoindazole stems from its binding mode within the kinase active site.

• Hinge Region Interaction: The indazole core typically binds to the kinase "hinge" region via a bidentate hydrogen bond motif. The N1 (protonated) acts as a donor to the backbone carbonyl of the hinge residue, while N2 acts as an acceptor for the backbone amide nitrogen.

• Growth Vector (Position 5): The amino group at position 5 is solvent-exposed or directed toward the ribose binding pocket. This provides a chemically accessible handle for "fragment growing" via amide coupling or reductive amination, allowing the molecule to reach additional selectivity pockets (e.g., the catalytic lysine or DFG motif).

Diagram 1: Binding Mode & Growth Strategy

Caption: Bidentate binding mode of 5-aminoindazole to kinase hinge residues and the strategic vector for fragment growing.

Experimental Protocols

Protocol A: Library Preparation & Solubility Management

Objective: Prepare stable fragment stocks for screening without precipitation or pH artifacts.

Context: The hydrochloride salt improves initial solubility but is acidic. When diluting into assay buffers (often pH 7.4), the "free base" may precipitate if the concentration exceeds its intrinsic solubility (~17.9

g/mL for the free base in pure water, though higher in DMSO/buffer mixtures).

• Stock Preparation (100 mM):

  • Weigh 5-Aminoindazole HCl.[1]

  • Dissolve in 100% DMSO. Note: Do not use water for the master stock to prevent hydrolysis or precipitation upon freeze-thaw cycles.

  • Sonicate for 5 minutes at ambient temperature to ensure complete dissolution.

• QC Check:

  • Verify purity via LC-MS. The HCl salt should show a clear peak at [M+H]+ = 134.1 Da.

• Working Solution (Screening):

  • Dilute the DMSO stock into the assay buffer (e.g., PBS or HEPES) to a final concentration of 0.5 mM – 1 mM.

  • Critical Step: Check the pH of the final solution. The HCl counter-ion can lower the pH of weak buffers. Ensure the buffer capacity (e.g., 50 mM HEPES) is sufficient to maintain pH 7.4. If pH drops < 7.0, protein stability may be compromised.

Protocol B: Screening via Saturation Transfer Difference (STD) NMR

Objective: Detect weak binding (

in mM range) of the fragment to the target protein.

Mechanism: STD-NMR relies on the transfer of magnetization from the saturated protein to the bound ligand. Only ligands that bind and exchange rapidly will show an STD signal.

Materials:

• Target Protein (e.g., PDK1 kinase domain), >20 kDa, purified.

• 5-Aminoindazole HCl (Fragment).[1][2]

• Buffer: 50 mM Phosphate (pH 7.4), 150 mM NaCl, 10% D2O. Avoid DMSO > 5% as it dampens the STD signal.

Step-by-Step Workflow:

• Sample Preparation:

  • Protein Concentration: 10–20

    M.[2]

  • Ligand Concentration: 500

    M – 1 mM (Ligand:Protein ratio ~ 50:1 to 100:1).

• NMR Setup (Pulse Sequence):

  • Use a standard STD pulse sequence (e.g., stddiff on Bruker systems).

  • On-Resonance Irradiation: Set frequency to -1.0 ppm or 12 ppm (regions with protein signals but no ligand signals).

  • Off-Resonance Irradiation: Set frequency to 40 ppm (control).

  • Saturation Time: 2.0 seconds (Gaussian pulse train).

• Data Acquisition:

  • Acquire 1D spectra for both On and Off resonance.

  • Subtract On from Off to generate the difference spectrum.[3]

• Analysis:

  • Positive Hit: Signals corresponding to the aromatic protons of 5-aminoindazole (approx. 7.0–8.0 ppm) appear in the difference spectrum.

  • Epitope Mapping: The proton showing the strongest STD effect (highest intensity in difference spectrum) is in closest contact with the protein surface.

Protocol C: Fragment Growing (Chemical Elaboration)

Objective: Convert the millimolar fragment hit into a micromolar/nanomolar lead by attaching a "warhead" to the 5-amino position.

Chemistry: Amide coupling is the most common elaboration method.

Reaction Scheme:

Procedure:

• Activation:

  • In a vial, dissolve the carboxylic acid partner (e.g., a substituted benzoic acid or heterocycle designed to reach the ribose pocket) in DMF (0.1 M).

  • Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir for 5 minutes to form the active ester.

• Coupling:

  • Add 5-Aminoindazole HCl (1.0 eq) to the reaction mixture.

  • Note: Because the amine is an HCl salt, ensure enough base (DIPEA) is added to neutralize the HCl and activate the amine. Total DIPEA should be ~3-4 eq.

• Incubation:

  • Stir at Room Temperature for 2–4 hours. Monitor by LC-MS.

• Workup:

  • Dilute with Ethyl Acetate, wash with saturated NaHCO3 (to remove unreacted acid) and brine.

  • Purify via Flash Chromatography (DCM:MeOH gradient).

Workflow Visualization

The following diagram illustrates the complete FBDD cycle using 5-Aminoindazole.

Diagram 2: FBDD Cycle for 5-Aminoindazole

Caption: Iterative workflow from 5-aminoindazole fragment selection to lead optimization.

References

• Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. Source: ACS Medicinal Chemistry Letters (2010). Context: Describes the discovery of aminoindazole hits and their evolution into potent inhibitors.[4][5] URL:[Link]

• Saturation Transfer Difference NMR for Fragment Screening. Source: Current Protocols in Chemical Biology (2013).[2] Context: Detailed protocol for the STD-NMR method described in Protocol B. URL:[Link]

• Indazole – an emerging privileged scaffold. Source: RSC Advances / NIH (2021). Context: Reviews the broad utility of the indazole scaffold in medicinal chemistry. URL:[Link]

• PubChem Compound Summary: 5-Aminoindazole hydrochloride. Source: National Library of Medicine. Context: Physicochemical property data and safety information.[1][6][7] URL:[Link]

Sources

• 1. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1H-Indazol-5-amine | C7H7N3 | CID 88012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Application Note: Optimization of 5-Aminoindazole Hydrochloride Treatment in In Vitro Assays

Executive Summary & Biological Context

5-Aminoindazole (5-AI) represents a "privileged scaffold" in medicinal chemistry, serving as the structural core for numerous ATP-competitive kinase inhibitors (e.g., Axitinib, ROCK inhibitors) and DNA-intercalating agents. While often used as a synthetic intermediate, the Hydrochloride salt (5-Aminoindazole HCl) is frequently utilized in early-stage fragment-based drug discovery (FBDD) to establish baseline structure-activity relationships (SAR).

This Application Note provides a rigorous framework for handling 5-Aminoindazole HCl in cell culture. Unlike its free base counterpart, the hydrochloride salt offers enhanced aqueous solubility but introduces specific challenges regarding pH stability and osmotic stress in sensitive cell lines. This guide transitions from physicochemical handling to functional kinase screening workflows.

Key Applications

• Fragment-Based Screening: Establishing baseline cytotoxicity and off-target effects of the indazole core.

• Kinase Inhibition Profiling: Serving as a low-affinity hinge-binding model for JNK, ROCK, and VEGFR pathways.

• Synthetic Precursor Evaluation: Assessing metabolic stability of the core scaffold prior to functionalization.

Physicochemical Properties & Reconstitution Strategy

The critical error in handling 5-Aminoindazole HCl is treating it identically to the free base. The HCl salt is hydrophilic but highly acidic in solution.

Table 1: Comparative Properties

Property	5-Aminoindazole (Free Base)	5-Aminoindazole HCl (Salt)
CAS No.	19335-11-6	64309-76-8
MW	133.15 g/mol	169.61 g/mol
Solubility (Water)	Sparingly Soluble (<1 mg/mL)	Soluble (>50 mg/mL)
Solubility (DMSO)	Soluble	Soluble
Primary Solvent	100% DMSO	Water or PBS (pH adjusted)
Cell Culture Risk	Crystal precipitation in media	Acidification of media (pH shock)

Protocol 1: Stock Solution Preparation (100 mM)

Critical: Do not use unbuffered water for long-term storage of the HCl salt, as the low pH can lead to gradual degradation.

• Weighing: Weigh 16.96 mg of 5-Aminoindazole HCl.

• Solvent Choice:

  • Preferred: Dissolve in 1 mL of sterile PBS (pH 7.4) .

  • Alternative: Dissolve in 1 mL of DMSO if co-screening with other hydrophobic compounds to maintain vehicle consistency.

• pH Neutralization (Crucial Step):

  • If dissolved in water/PBS, the solution will be acidic (pH ~3-4).

  • Add 1N NaOH dropwise while monitoring with micro-pH paper until pH reaches 7.0–7.4 .

  • Note: Failure to neutralize will cause immediate yellowing of phenol red in culture media, leading to false-positive cytotoxicity data due to acidosis rather than compound activity.

• Filtration: Sterilize using a 0.22 µm PVDF or PES syringe filter .

• Storage: Aliquot into light-protective amber tubes. Store at -20°C (stable for 3 months). Avoid freeze-thaw cycles >3 times.

Experimental Workflows

Workflow Visualization: Stock to Assay

The following diagram illustrates the decision matrix for solvent selection and dilution to prevent "solvent shock" or precipitation.

Figure 1: Decision tree for preparing 5-Aminoindazole HCl stocks. Aqueous preparation requires a critical neutralization step to ensure physiological compatibility.

Protocol 2: Cytotoxicity Screening (Fragment Evaluation)

Since 5-AI is a scaffold, it often requires higher concentrations (10–100 µM) to observe effects compared to optimized drugs.

Materials:

• Target Cells (e.g., HUVEC, MCF-7, or HEK293)

• Assay Reagent: CCK-8 or Resazurin (Alamar Blue)

• Vehicle Control: PBS or DMSO (matched to stock)

Step-by-Step:

• Seeding: Seed cells at 5,000–10,000 cells/well in a 96-well plate. Incubate for 24h to allow attachment.

• Dilution: Prepare a 2X Working Solution in complete media.

  • Example: To test 100 µM, prepare 200 µM in media.

  • Controls: Prepare Media + Vehicle (0.1% DMSO or PBS equivalent) as the 0 µM control.

• Treatment: Remove old media (optional) or add 100 µL of 2X Working Solution to 100 µL existing media (1:1 dilution).

• Incubation: Incubate for 48–72 hours . (Fragment-based effects are often slow).

• Readout: Add CCK-8 reagent (10 µL/well), incubate 1-4h, and read Absorbance at 450 nm.

Data Analysis: Calculate % Viability:

Mechanistic Insight: The Indazole Scaffold in Kinase Inhibition

5-Aminoindazole acts as a Type I ATP-competitive inhibitor . The indazole nitrogen and the exocyclic amine group form critical hydrogen bonds with the "Hinge Region" of kinase enzymes (e.g., VEGFR, ROCK).

Pathway Visualization: Mechanism of Action

This diagram details how the scaffold interferes with downstream signaling.

Figure 2: Mechanism of Action. The indazole core mimics the adenine ring of ATP, occupying the binding pocket and preventing substrate phosphorylation.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Media turns yellow immediately upon addition	Acidic Stock Solution	The HCl salt was not neutralized. Add NaOH to stock or dilute in strongly buffered HEPES media.
Precipitation in wells (Crystals)	Solubility Limit Reached	5-AI is hydrophobic despite the HCl salt. Do not exceed 200 µM in media. Ensure DMSO < 0.5%.
Inconsistent IC50 values	Serum Binding	Small fragments often bind Albumin. Try reducing FBS to 2% or 5% during the treatment window.

References

• PubChem. (n.d.).[1] 5-Aminoindazole hydrochloride (CID 21122896).[1] National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, H., et al. (2021). "Indazole – an emerging privileged scaffold: synthesis and its biological significance."[2] RSC Medicinal Chemistry.[2] (Discusses the role of the indazole core in kinase inhibitors like Axitinib). Retrieved from [Link]

• National Institutes of Health (NIH). (2012). "An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition."[3] PubMed Central. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

Sources

• 1. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 5-Aminoindazole Hydrochloride

Introduction: The Analytical Imperative for 5-Aminoindazole Hydrochloride

5-Aminoindazole hydrochloride is a crucial chemical intermediate in the synthesis of various pharmaceutical compounds.[1][2] Its purity and concentration are critical quality attributes that directly impact the safety and efficacy of the final drug product. Therefore, robust and reliable analytical methods for the precise quantification of 5-aminoindazole hydrochloride in bulk drug substances and pharmaceutical preparations are indispensable for quality control and regulatory compliance.

This comprehensive guide provides detailed application notes and validated protocols for the quantification of 5-aminoindazole hydrochloride, designed for researchers, scientists, and drug development professionals. The methodologies presented herein are grounded in established analytical principles and adhere to the stringent validation requirements of the International Council for Harmonisation (ICH) guidelines.[3][4]

Physicochemical Properties of 5-Aminoindazole Hydrochloride

A thorough understanding of the physicochemical properties of 5-aminoindazole hydrochloride is fundamental to the development of robust analytical methods.

Property	Value	Source
Chemical Formula	C₇H₈ClN₃	[5]
Molecular Weight	169.61 g/mol	[5]
Appearance	White to off-white solid	[6]
Solubility	Sparingly soluble in water	[6]

High-Performance Liquid Chromatography (HPLC): A Stability-Indicating Method

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for the quantification of 5-aminoindazole hydrochloride due to its high specificity, sensitivity, and ability to separate the active pharmaceutical ingredient (API) from potential impurities and degradation products.[7] This section details a proposed stability-indicating RP-HPLC method, developed based on established principles for similar aromatic amine compounds.

Causality in Experimental Choices

The selection of a reversed-phase C18 column is predicated on the non-polar nature of the indazole ring, which will interact favorably with the stationary phase. The mobile phase, a mixture of an organic modifier (acetonitrile) and an acidic aqueous phase (phosphate buffer), allows for the fine-tuning of the retention time and peak shape of the analyte. The acidic pH of the mobile phase ensures the protonation of the amino group, leading to a single, sharp chromatographic peak. UV detection is chosen based on the chromophoric nature of the indazole ring system.

Experimental Workflow: HPLC Quantification

Caption: Workflow for HPLC quantification of 5-Aminoindazole hydrochloride.

Detailed Protocol: HPLC Method

1. Instrumentation and Chromatographic Conditions:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	UV-Vis Detector
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.02 M Potassium Dihydrogen Phosphate Buffer (pH 3.0 adjusted with ortho-phosphoric acid) (30:70 v/v)[8]
Flow Rate	1.0 mL/min[8]
Injection Volume	20 µL
Column Temperature	25°C[8]
Detection Wavelength	254 nm (To be determined by UV scan)

2. Reagent and Sample Preparation:

• Mobile Phase Preparation: Prepare the phosphate buffer by dissolving 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with ortho-phosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 5-Aminoindazole hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions in the range of 1-20 µg/mL by diluting the standard stock solution with the mobile phase.

• Sample Solution (for bulk drug): Accurately weigh about 10 mg of the 5-Aminoindazole hydrochloride sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase. Further dilute to a final concentration within the calibration range.

• Sample Solution (for pharmaceutical formulation): Weigh and finely powder a representative number of tablets. Transfer a quantity of the powder equivalent to 10 mg of 5-Aminoindazole hydrochloride into a 100 mL volumetric flask. Add about 70 mL of mobile phase and sonicate for 15 minutes. Dilute to volume with the mobile phase and filter through a 0.45 µm syringe filter. Further dilute the filtrate to a final concentration within the calibration range.

3. Method Validation:

The developed method must be validated according to ICH Q2(R1) guidelines.[3][4]

Validation Parameter	Acceptance Criteria
Specificity	The peak for 5-Aminoindazole hydrochloride should be pure and free from interference from excipients, impurities, and degradation products.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Accuracy	Mean recovery of 98.0% to 102.0%.[9]
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 2.0%.[9]
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., pH of mobile phase ±0.2, flow rate ±0.1 mL/min).

4. Forced Degradation Studies:

To establish the stability-indicating nature of the method, forced degradation studies should be performed under various stress conditions as per ICH guidelines.[10][11]

• Acid Hydrolysis: 0.1 N HCl at 60°C for 2 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 24 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

The chromatograms from the stressed samples should demonstrate that the degradation product peaks are well-resolved from the main analyte peak.

UV-Visible Spectrophotometry: A Simple Quantification Method

For routine quality control where a high degree of specificity is not required, UV-Visible spectrophotometry offers a simpler and more rapid alternative to HPLC. This method is based on the inherent UV absorbance of the 5-aminoindazole hydrochloride molecule.

Principle and Rationale

The indazole ring system in 5-aminoindazole hydrochloride contains a chromophore that absorbs ultraviolet radiation at a specific wavelength (λmax). According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species. By measuring the absorbance of a sample solution at its λmax and comparing it to a standard calibration curve, the concentration of 5-aminoindazole hydrochloride can be determined.

Experimental Workflow: UV-Vis Spectrophotometry

Caption: Workflow for UV-Vis spectrophotometric quantification.

Detailed Protocol: UV-Vis Spectrophotometric Method

1. Instrumentation:

• UV-Visible Spectrophotometer (e.g., Shimadzu UV-1800) with 1 cm quartz cuvettes.

2. Reagent and Sample Preparation:

• Solvent: 0.1 N Hydrochloric Acid.

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 5-Aminoindazole hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with 0.1 N HCl.

• Working Standard Solutions: Prepare a series of working standard solutions in the range of 2-12 µg/mL by diluting the standard stock solution with 0.1 N HCl.

• Sample Solution: Prepare a sample solution with a theoretical concentration within the calibration range using the same procedure as for the HPLC method, but using 0.1 N HCl as the diluent.

3. Method:

• Determination of λmax: Scan the highest concentration working standard solution from 400 nm to 200 nm to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Measure the absorbance of each working standard solution at the determined λmax against a 0.1 N HCl blank. Plot a graph of absorbance versus concentration and determine the regression equation.

• Sample Analysis: Measure the absorbance of the sample solution at the λmax and calculate the concentration using the regression equation from the calibration curve.

4. Validation:

The UV-Vis spectrophotometric method should be validated for linearity, accuracy, and precision as per ICH guidelines.

Titrimetric Analysis: A Classical Approach

For the assay of bulk 5-aminoindazole hydrochloride, a non-aqueous acid-base titration can be a cost-effective and accurate method. This method is based on the basic nature of the amino group in the molecule.

Principle and Rationale

In a non-aqueous solvent such as glacial acetic acid, the basicity of the amino group of 5-aminoindazole is enhanced. This allows for its direct titration with a strong acid, such as perchloric acid. The endpoint of the titration can be determined potentiometrically or by using a visual indicator. This method is suitable for the determination of the overall purity of the bulk drug substance.[12]

Experimental Workflow: Titrimetric Analysis

% Purity = [(V - B) x N x 16.96] / W x 100

Sources

• 1. Quantification of Five Clinically Important Amino Acids by HPLC-Triple TOF™ 5600 Based on Pre-column Double Derivatization Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of RP-HPLC Method for the Simultaneous Quantitation of Levamisole and Albendazole: Application to Assay Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciforschenonline.org [sciforschenonline.org]
• 5. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. wjpmr.com [wjpmr.com]
• 8. rjptonline.org [rjptonline.org]
• 9. ijsra.net [ijsra.net]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jetir.org [jetir.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Aminoindazole Hydrochloride

Welcome to the technical support center for the synthesis of 5-Aminoindazole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a focus on maximizing reaction yield and purity. 5-Aminoindazole is a critical building block in medicinal chemistry, notably as a key intermediate for PARP inhibitors like Niraparib.[1][2] Achieving a high-yielding and robust synthesis is therefore of significant importance.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols. The information is structured to not only provide solutions but also to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory work.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-Aminoindazole hydrochloride, which typically proceeds via the reduction of 5-nitroindazole followed by salt formation.

Issue 1: Low or Stagnant Yield During the Reduction of 5-Nitroindazole

You are performing a catalytic hydrogenation or a transfer hydrogenation (e.g., with hydrazine hydrate) of 5-nitroindazole, but the reaction is slow, incomplete, or results in a low yield of 5-aminoindazole.

• Catalyst Inactivity or Poisoning: This is one of the most common reasons for failed or incomplete hydrogenation reactions.

  • Explanation: Palladium and platinum catalysts are highly susceptible to poisoning by a variety of functional groups and impurities, particularly sulfur-containing compounds. Even trace amounts of sulfur can deactivate the catalyst surface. The starting 5-nitroindazole or the solvent might contain these impurities. The catalyst itself may also be old or have reduced activity due to improper storage.

  • Solutions:

    • Use a Fresh Batch of Catalyst: Ensure your Pd/C or Pt/C catalyst is fresh and has been stored under an inert atmosphere.

    • Increase Catalyst Loading: As a straightforward approach, increasing the catalyst loading (e.g., from 5 mol% to 10 mol%) can sometimes compensate for partial poisoning.

    • Purify Starting Material: If catalyst poisoning is suspected, consider purifying the 5-nitroindazole starting material, for example, by recrystallization from methanol.[3]

    • Switch Catalyst Type: Platinum-based catalysts (e.g., Pt/C or PtO₂) can sometimes be more resistant to certain poisons compared to palladium catalysts.[4]

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and hydrogen source pressure can dramatically impact the reaction rate and yield.

  • Explanation: The solvent affects the solubility of the starting material and the product, as well as the interaction with the catalyst surface. Temperature influences the reaction kinetics, but excessively high temperatures can lead to side reactions. In catalytic transfer hydrogenation with hydrazine, the temperature is critical for the decomposition of hydrazine to generate diimide, the active reducing species.

  • Solutions:

    • Solvent Selection: While methanol and ethanol are commonly used, tetrahydrofuran (THF) is also an excellent choice, particularly for catalytic hydrogenation under H₂ pressure.[5] Ensure the solvent is of high purity and degassed to remove dissolved oxygen.

    • Temperature Optimization: For hydrazine/Pd/C reductions, refluxing methanol (around 65-70 °C) is typically effective.[4] For catalytic hydrogenation with H₂ gas, reactions are often run at room temperature but may benefit from gentle heating (e.g., 40-50 °C) if the reaction is sluggish.

    • Hydrogen Pressure (for catalytic hydrogenation): While atmospheric pressure (balloon) can be sufficient, increasing the pressure to 40-50 psig (3-4 bar) can significantly increase the reaction rate.[5]

• Poor Mass Transfer in a Heterogeneous System: Inefficient mixing can limit the interaction between the substrate, hydrogen (or hydrogen source), and the solid catalyst.

  • Explanation: This is a heterogeneous reaction, and the reactants must diffuse to the catalyst surface.

  • Solutions:

    • Vigorous Stirring: Ensure the reaction mixture is stirred vigorously to keep the catalyst suspended and to facilitate the dissolution of hydrogen gas.

    • Appropriate Reaction Vessel: Use a flask that is appropriately sized for the reaction volume to allow for efficient stirring. For larger-scale reactions, a baffled flask is recommended.

Issue 2: Formation of Colored Impurities or a Dark-Colored Product

The final isolated 5-aminoindazole or its hydrochloride salt is not the expected off-white or light-colored solid, but instead is brown, reddish, or even black.

• Incomplete Reduction and Formation of Intermediates: The reduction of a nitro group to an amine is a multi-step process that can be halted at intermediate stages, leading to colored impurities.

  • Explanation: The reduction proceeds through nitroso and hydroxylamine intermediates. These intermediates can undergo condensation reactions to form colored azoxy (R-N=N(O)-R) and azo (R-N=N-R) compounds, which are often highly colored.[6][7] Incomplete reactions are more likely if the catalyst is not active enough or if the reaction is stopped prematurely.

  • Solutions:

    • Prolong Reaction Time: Ensure the reaction is allowed to proceed to completion. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material and any intermediates are no longer visible.

    • Optimize Catalyst and Hydrogen Source: A more active catalyst or a higher concentration of the hydrogen donor (e.g., hydrazine) can help drive the reaction to completion.

• Oxidation of the Product: 5-Aminoindazole, like many aromatic amines, is susceptible to air oxidation, which can lead to the formation of colored polymeric materials.

  • Explanation: The amino group is an electron-donating group that activates the aromatic ring, making it more susceptible to oxidation. This can happen during the reaction workup or during storage.

  • Solutions:

    • Workup Under Inert Atmosphere: To the extent possible, perform the filtration and solvent removal steps under a nitrogen or argon atmosphere.

    • Prompt Conversion to Hydrochloride Salt: The hydrochloride salt of 5-aminoindazole is significantly more stable to air oxidation than the free base. Therefore, it is advisable to convert the free base to the hydrochloride salt promptly after its isolation.

    • Purification with Activated Carbon: During the recrystallization of the final product, treatment with a small amount of activated charcoal can help remove colored impurities.[3]

Issue 3: Difficulty in Isolating and Purifying 5-Aminoindazole Hydrochloride

After the reduction and addition of hydrochloric acid, the product either does not precipitate, precipitates as an oil, or is difficult to purify.

• Incorrect Solvent for Precipitation: The choice of solvent is critical for the crystallization of the hydrochloride salt.

  • Explanation: The ideal solvent should readily dissolve the 5-aminoindazole free base but have low solubility for the hydrochloride salt. The presence of water from aqueous HCl can also affect solubility.[8]

  • Solutions:

    • Use of Anhydrous HCl: Using a solution of anhydrous HCl in a solvent like isopropanol (IPA), ethyl acetate, or diethyl ether is highly recommended over aqueous HCl to avoid introducing water, which can increase the solubility of the salt.[9]

    • Solvent System for Precipitation: A common strategy is to dissolve the free base in a solvent in which the salt is soluble (like methanol or ethanol) and then add a less polar "anti-solvent" (like diethyl ether, MTBE, or ethyl acetate) to induce precipitation.[9]

    • Trituration: If an oil forms, it can sometimes be induced to solidify by scratching the side of the flask with a glass rod or by adding a seed crystal. Alternatively, the oil can be solidified by trituration (stirring) with a non-polar solvent like hexanes.

• Excess Acidity or Basicity: The pH of the solution during workup and salt formation is crucial.

  • Explanation: If the solution is not sufficiently acidic, the salt will not form completely. If it is excessively acidic, it can sometimes affect the stability of the compound or the crystallization process.

  • Solutions:

    • Controlled Addition of HCl: Add the HCl solution dropwise while monitoring the pH (e.g., with pH paper) until the solution is acidic (pH 1-2).

    • Workup to Isolate the Free Base First: A robust method is to first perform a standard aqueous workup to isolate the crude 5-aminoindazole free base. After drying the organic extracts and removing the solvent, the crude free base can be redissolved in a suitable solvent (e.g., isopropanol) and the HCl solution can be added to precipitate the pure salt.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for reducing 5-nitroindazole?

Both catalytic hydrogenation with H₂/Pd-C and catalytic transfer hydrogenation with hydrazine hydrate/Pd-C are reliable methods.[4][5] Catalytic hydrogenation is often cleaner but requires specialized pressure equipment. Transfer hydrogenation with hydrazine is often faster and can be done in standard laboratory glassware, making it a popular choice.[4]

Q2: How can I monitor the progress of the reduction reaction?

Thin Layer Chromatography (TLC) is a simple and effective method. Use a mobile phase such as ethyl acetate/hexanes. The 5-nitroindazole starting material is significantly less polar than the 5-aminoindazole product. The product will have a much lower Rf value and is often UV active and may stain with permanganate or ninhydrin. LC-MS can also be used for more precise monitoring.[10]

Q3: My 5-aminoindazole free base is a dark oil. Can I still use it to make the hydrochloride salt?

Yes, you can often proceed. Dissolve the crude oil in a minimal amount of a suitable solvent like isopropanol. You can add a small amount of activated charcoal, stir for 15-20 minutes, and then filter through a pad of celite to remove some of the color before proceeding with the addition of HCl. The subsequent crystallization of the hydrochloride salt is a purification step in itself and will likely result in a much cleaner, solid product.

Q4: What is the best way to handle the pyrophoric Pd/C catalyst safely?

Palladium on carbon is pyrophoric, especially when dry and exposed to air. Never add the dry catalyst to a flammable solvent in the open air. The safest method is to add the catalyst to the reaction flask first, then purge the flask with an inert gas (nitrogen or argon). Add the degassed solvent via cannula, followed by the substrate. After the reaction, filter the catalyst through a pad of celite. Do not allow the filter cake to dry completely in the air. It should be quenched by slowly adding water while it is still damp with solvent.

Section 3: Data Summary and Visualization

Table 1: Comparison of Reaction Conditions for 5-Nitroindazole Reduction

Parameter	Method A: Catalytic Hydrogenation	Method B: Transfer Hydrogenation	Key Considerations
Hydrogen Source	H₂ gas (balloon or pressure vessel)	Hydrazine hydrate (NH₂NH₂·H₂O)	H₂ gas requires specialized equipment. Hydrazine is toxic and must be handled with care.
Catalyst	10% Pd/C	10% Pd/C	Catalyst quality is critical for both methods.
Solvent	Tetrahydrofuran (THF), Methanol (MeOH)	Methanol (MeOH), Ethanol (EtOH)	THF is often used for pressure hydrogenation. Alcohols are effective for transfer hydrogenation.
Temperature	25 °C (Room Temperature)	65-80 °C (Reflux)	Transfer hydrogenation requires heat to decompose hydrazine.
Pressure	1-4 atm (15-60 psig)	Atmospheric	Higher pressure can speed up catalytic hydrogenation.
Typical Reaction Time	4-16 hours	1-5 hours	Transfer hydrogenation is often faster.
Reported Yield	~100% (crude)[5]	Excellent[4]	Both methods can provide high yields with proper optimization.

Diagram 1: Reaction Pathway and Potential Side Reactions

This diagram illustrates the main reaction pathway for the reduction of 5-nitroindazole and the formation of common colored impurities.

Caption: A logical workflow for troubleshooting low reaction yield.

Section 4: Experimental Protocols

The following protocols are provided as a validated starting point. Optimization may be required based on your specific laboratory conditions and reagent quality.

Protocol 1: Synthesis of 5-Aminoindazole via Catalytic Transfer Hydrogenation

This protocol is adapted from established procedures for the reduction of nitroarenes using hydrazine hydrate. [4] Materials:

• 5-Nitroindazole

• 10% Palladium on Carbon (Pd/C), ~50% wet

• Hydrazine monohydrate

• Methanol (MeOH)

• Celite

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-nitroindazole (1.0 eq).

• Purge the flask with nitrogen.

• Add methanol (approx. 10-15 mL per gram of 5-nitroindazole).

• Carefully add 10% Pd/C (0.05 - 0.10 g per gram of 5-nitroindazole) under a gentle stream of nitrogen.

• Begin vigorous stirring.

• Heat the mixture to reflux (approx. 65 °C).

• Slowly add hydrazine monohydrate (4-5 eq) dropwise via a syringe. Caution: The reaction is exothermic, and gas evolution will occur. Maintain a steady reflux.

• After the addition is complete, maintain the reflux and monitor the reaction by TLC (e.g., 50% Ethyl Acetate/Hexanes) until all starting material is consumed (typically 1-3 hours).

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol. Caution: Do not allow the catalyst on the Celite pad to dry completely. Quench it with water after filtration.

• Concentrate the filtrate under reduced pressure to yield crude 5-aminoindazole, which can be taken directly to the salt formation step.

Protocol 2: Preparation and Purification of 5-Aminoindazole Hydrochloride

Materials:

• Crude 5-Aminoindazole (from Protocol 1)

• Isopropanol (IPA)

• Anhydrous HCl solution (e.g., 2M in diethyl ether or commercially available solution in isopropanol)

• Diethyl ether or Methyl tert-butyl ether (MTBE)

Procedure:

• Dissolve the crude 5-aminoindazole in a minimal amount of warm isopropanol (IPA).

• Cool the solution to room temperature.

• Slowly add the anhydrous HCl solution dropwise with stirring. A precipitate should begin to form.

• Monitor the pH of the solution with pH paper to ensure it is acidic (pH 1-2).

• After the addition is complete, continue stirring the suspension at room temperature for 30 minutes, then cool in an ice bath for another 30 minutes to maximize precipitation.

• If precipitation is slow or incomplete, an anti-solvent like diethyl ether or MTBE can be added slowly until the solution becomes cloudy, then allow to stand for crystallization. [9]7. Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold IPA, followed by a wash with diethyl ether or MTBE to aid in drying.

• Dry the product under vacuum to obtain 5-Aminoindazole hydrochloride as an off-white to light tan solid.

References

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2023). MDPI. Available at: [Link]

• Indazole, 5-nitro-. Organic Syntheses Procedure. Available at: [Link]

• What is the best way to convert my amine compound from the salt form into free amine? ResearchGate. Available at: [Link]

• CN107235957A - A kind of synthetic method for preparing Niraparib. Google Patents.
• WO2017072374A1 - 5-nitroindazole derivatives and use thereof as antiprotozoal agents. Google Patents.

• How to get (or crystallize) solid amino acids derivatives and peptides? ResearchGate. Available at: [Link]

• 5-Nitroindazole | C7H5N3O2 | CID 21501. PubChem. Available at: [Link]

• Crystallization Tips. Hampton Research. Available at: [Link]

• US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof. Google Patents.

• How do you do reduction of aromatic nitro or nitroimidazole? ResearchGate. Available at: [Link]

• (PDF) Selective reduction of nitroaromatics to azoxy compounds on supported Ag-Cu alloy nanoparticles through visible light irradiation. ResearchGate. Available at: [Link]

• Isolation of primary amines as HCL salt problem. Sciencemadness.org. Available at: [Link]

• Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Frontiers. Available at: [Link]

• Unspecific peroxygenase enabled formation of azoxy compounds. PMC. Available at: [Link]

• Separation, purification, and crystallization of 1,5-pentanediamine hydrochloride from fermentation broth by cation resin. Frontiers. Available at: [Link]

• Amine workup. Reddit. Available at: [Link]

• Synthesis of Niraparib, a cancer drug candidate. University of Oxford. Available at: [Link]

• Synthesis of niraparib (XXXII). ResearchGate. Available at: [Link]

Sources

• 1. CN107235957A - A kind of synthetic method for preparing Niraparib - Google Patents [patents.google.com]
• 2. Synthesis of Niraparib, a cancer drug candidate — Mathematical, Physical and Life Sciences Division [mpls.ox.ac.uk]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Reversible Reduction of Nitroxides to Hydroxylamines: the Roles for Ascorbate and Glutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Unspecific peroxygenase enabled formation of azoxy compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. reddit.com [reddit.com]
• 10. 5-Nitroindazole synthesis - chemicalbook [chemicalbook.com]

Preventing degradation of 5-Aminoindazole hydrochloride in solution.

Ticket ID: 5AI-HCL-STAB-001 Subject: Prevention of Degradation and Solubility Maintenance in Solution Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Compound Profile

Welcome to the Technical Support Center. You are likely accessing this guide because your clear solution of 5-Aminoindazole hydrochloride (5-AI HCl) has turned pink, brown, or precipitated unexpectedly.

5-Aminoindazole hydrochloride is an aromatic amine salt. Its stability in solution is governed by three critical vectors: Oxidative Stress , pH-Dependent Solubility , and Photolability . This guide provides the mechanistic causality for these issues and self-validating protocols to prevent them.

Compound Snapshot

Property	Specification	Critical Note
CAS	64309-76-8	Hydrochloride salt form
Reactive Moiety	Primary Aromatic Amine (C5-NH2)	Prone to radical oxidation (Color change)
Solubility	Water, DMSO, Methanol	High in acidic media; precipitates in base
pKa (approx)	~3.5 - 4.5 (Conjugate acid)	Deprotonation leads to free base precipitation

Troubleshooting Module: Oxidation & Discoloration

Q: Why did my clear 5-AI HCl solution turn pink/brown after 24 hours?

A: You are observing the formation of quinone imines and azo-polymers via radical oxidation.

The Mechanism: Aromatic amines are electron-rich. Dissolved oxygen in your solvent acts as a radical initiator. The primary amine group (-NH2) undergoes hydrogen abstraction, forming a nitrogen-centered radical. These radicals couple to form hydrazines or oxidize further into colored quinoid species. This process is autocatalytic—once it starts, the colored impurities accelerate further degradation.

The Solution: The "Zero-Oxygen" Protocol You cannot rely on simple capping. You must actively remove oxygen.

Protocol: Inert Gas Sparging (Standard Operating Procedure)

Use this protocol for any aqueous or organic solution stored >4 hours.

• Preparation: Select a septum-capped vial or flask.

• The Sparge: Insert a glass frit or long needle connected to a Nitrogen (

  ) or Argon ( ) line directly into the solvent.

• Duration: Bubble gas vigorously for 15 minutes per 100 mL of solution. This displaces dissolved

  .

• The Headspace: Withdraw the needle from the liquid but keep it in the container neck for 30 seconds to fill the headspace with inert gas.

• Seal: Immediately seal with Parafilm or a crimp cap.

Visualizing the Oxidation Defense Workflow:

Caption: Logical workflow for preventing oxidative degradation. Note that once oxidation (color change) occurs, it is irreversible.

Troubleshooting Module: Solubility & pH

Q: I adjusted the pH to 7.4 (physiological), and a white precipitate formed. Why?

A: You converted the soluble Hydrochloride salt into the insoluble Free Base.

The Mechanism: 5-Aminoindazole HCl exists as a cationic salt (

) in water, which is highly soluble due to ionic interactions.

• At pH < 4: The molecule remains protonated and soluble.

• At pH > 5: As you approach the pKa of the amine, the proton is stripped away. The molecule reverts to 5-Aminoindazole (Free Base).

• Result: The free base is a planar, hydrophobic aromatic cycle with poor water solubility. It aggregates and precipitates.

Data: Solubility Profile

Solvent System	Form	Solubility Status	Recommendation
Water (pH < 4)	HCl Salt	High	Ideal for stock solutions.
PBS (pH 7.4)	Free Base	Low/Precipitates	Avoid high concentrations (>1mM).
DMSO	Both	High	Best for high-conc. stocks (100mM).
Ethanol	Both	Moderate	Good for intermediate dilutions.

Protocol: The "Solvent-Shift" Method for Biological Assays

Use this when you need to introduce the compound into a pH 7.4 assay buffer without precipitation.

• Primary Stock: Dissolve 5-AI HCl in 100% DMSO at 1000x the final desired concentration (e.g., 10 mM stock for 10 μM assay).

• Intermediate Step: Do not dilute directly into static buffer.

• Rapid Dispersion: While vortexing the assay buffer (pH 7.4), slowly inject the DMSO stock.

  • Limit DMSO to <0.5% v/v final concentration to prevent toxicity.

  • Rapid mixing prevents local high concentrations where the free base could crash out.

Visualizing the pH/Solubility Trap:

Caption: The chemical equilibrium between the soluble salt form and the insoluble free base form driven by pH adjustments.

Troubleshooting Module: Photostability

Q: Can I leave the solution on the benchtop?

A: No. Aromatic amines are photosensitive.

The Issue: UV and visible light (blue spectrum) provide the energy required to excite the conjugated

-electron system, lowering the activation energy for oxidation and dimerization (azo-coupling).

Storage Protocol:

• Primary Container: Use Amber borosilicate glass vials.

• Secondary Barrier: If amber glass is unavailable, wrap the clear vial entirely in aluminum foil.

• Handling: Minimize exposure to direct sunlight or high-intensity LED lab lighting.

Summary Checklist for Stability

Before starting your experiment, verify these conditions:

Solvent: Is it acidic water (for salt) or DMSO (for general use)?

Atmosphere: Has the solution been sparged with

or ?

Light: Is the vial amber or foil-wrapped?

Temperature: Is long-term storage set to -20°C?

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 21122896, 5-Aminoindazole hydrochloride. Retrieved from [Link][1]

• Vogel, A. I. (1989).Vogel's Textbook of Practical Organic Chemistry. (5th ed.). Longman Scientific & Technical.

Sources

• 1. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 5-Aminoindazole Hydrochloride Solubility Guide

Topic: Troubleshooting Precipitation of 5-Aminoindazole Hydrochloride in PBS Ticket ID: #SOL-5AI-PBS-001 Classification: Physicochemical / Formulation Chemistry Status: Resolved / Guide Available

Executive Summary

Users frequently report immediate precipitation ("crashing out") when adding 5-Aminoindazole Hydrochloride (5-AI HCl) directly to Phosphate Buffered Saline (PBS) at pH 7.4.

The Root Cause: This is a classic "Free Base Crash." While the hydrochloride salt is water-soluble, the buffering capacity of PBS neutralizes the acidic proton on the amine. This reverts the compound to its hydrophobic free base form (5-Aminoindazole), which is insoluble in aqueous media at neutral pH.

Part 1: The Solubility Decision Matrix

Before attempting another preparation, use this logic flow to determine the correct formulation strategy based on your experimental constraints.

Figure 1: Decision tree for selecting the appropriate formulation method based on concentration requirements and solvent tolerance.

Part 2: Technical Deep Dive (The "Why")

To solve this permanently, you must understand the chemistry occurring in your tube.

1. The Mechanism of Precipitation

5-Aminoindazole is a weak base. To make it water-soluble, manufacturers react it with hydrochloric acid to form the Hydrochloride (HCl) salt .

• In Water (pH < 6): The salt dissociates into the protonated indazolium cation (Soluble) and chloride ions.

• In PBS (pH 7.4): PBS contains phosphate ions (

  ). These act as a "proton sponge."[1] When you add the 5-AI HCl to PBS, the phosphate strips the extra proton from the amine group.

  • Result: The molecule loses its charge and reverts to 5-Aminoindazole (Free Base) .

  • Consequence: The free base is hydrophobic (lipophilic) and immediately precipitates as a white cloud or crystals.

2. Solubility Comparison Table

Solvent System	Form of Compound	Solubility Status	Mechanism
Water (ddH2O)	HCl Salt	Soluble	Acidic pH maintains ionic state.
PBS (pH 7.4)	Free Base	Insoluble	Buffer deprotonates the salt; hydrophobic crash.
DMSO	Free Base / Salt	Highly Soluble	Organic solvent bypasses ionic requirements.
0.9% Saline	HCl Salt	Soluble	No buffer to strip protons (pH will drop).

Part 3: Validated Protocols

Protocol A: The DMSO "Spike" (Best for In Vitro/Cell Culture)

Use this when the final concentration is low (e.g., IC50 assays) and cells can tolerate trace DMSO.

• Prepare Stock: Dissolve 5-AI HCl in 100% DMSO to create a 10 mM - 50 mM stock solution . It will dissolve instantly and turn clear.

• Aliquot & Store: Store aliquots at -20°C to prevent freeze-thaw degradation.

• The "Spike" Step:

  • Prepare your culture media or PBS in a tube.

  • While vortexing the media , slowly pipette the DMSO stock into the liquid.

  • Critical: Do not add PBS to the DMSO; add DMSO to the PBS.

  • Ensure final DMSO concentration is < 0.5% (ideally < 0.1%) to avoid solvent toxicity.[2]

Protocol B: The Co-Solvent Formulation (Best for In Vivo)

Use this for animal studies where you need high concentrations (e.g., 10 mg/kg) that would precipitate in pure PBS.

Reagents:

• DMSO (Solubilizer)[2][3][4][5]

• PEG400 (Polyethylene Glycol 400 - Stabilizer)

• Tween 80 (Surfactant - Optional)

• Saline (0.9% NaCl) or PBS

Procedure:

• Weigh the required amount of 5-AI HCl.

• Step 1: Dissolve completely in 5% DMSO (of total final volume).

• Step 2: Add 40% PEG400 and vortex until clear.

• Step 3: (Optional) Add 5% Tween 80 if the compound is stubborn.

• Step 4: Slowly add 50% Saline/PBS dropwise while vortexing.

  • Note: If cloudiness appears, stop and sonicate. If it persists, the concentration is too high for the vehicle.

Protocol C: The "Saline Switch" (Buffer-Free)

Use this only if your experiment allows for a slightly acidic pH.

• Dissolve 5-AI HCl directly in 0.9% NaCl (Normal Saline) or sterile water.

• Do not use PBS.

• Check pH: The pH will likely drop (potentially to pH 4-5) due to the HCl component.

• Validation: Ensure this acidity does not affect your biological readout (e.g., acid-sensitive protein binding).

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I just add HCl to the PBS to redissolve it? A: Technically, yes, but you are "breaking" the buffer. By adding acid until the compound dissolves, you are destroying the buffering capacity of PBS and lowering the pH significantly. At that point, you are no longer using "PBS" at physiological pH; you are using an acidic saline solution.

Q2: Why does the manufacturer sell it as an HCl salt if it precipitates? A: The HCl salt is the most stable solid form for shelf-storage and handling. It prevents oxidation and is easier to weigh than the waxy/sticky free base. It is designed to be dissolved in water or DMSO first, not directly into a neutral buffer [1].

Q3: Is the precipitate toxic to cells? A: Yes. Precipitated crystals can cause "mechanical toxicity" by settling on top of cells, physically damaging membranes, or being phagocytosed by macrophages (e.g., in RAW 264.7 assays), leading to false-positive toxicity data [2].

Q4: Can I use Ethanol instead of DMSO? A: Yes, 5-aminoindazole is soluble in ethanol. However, ethanol evaporates faster than DMSO, potentially changing stock concentrations over time. For animal studies, an Ethanol/Cremophor/Saline mix is a common alternative if DMSO is contraindicated.

References

• PubChem. (n.d.).[6] 5-Aminoindazole hydrochloride | C7H8ClN3.[6] National Library of Medicine. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2021). DMSO concentration in cell culture? Precipitating while PBS is added? Retrieved February 2, 2026, from [Link]

Sources

• 1. Hydrophobic amine-based binary mixtures of active pharmaceutical and food grade ingredients: characterization and application in indium extraction from aqueous hydrochloric acid media - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid [jove.com]
• 6. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unexpected side reactions with 5-Aminoindazole hydrochloride

Topic: Troubleshooting Unexpected Side Reactions & Reactivity Profiles

Reference ID: IND-5NH2-HCl-001 Status: Active Guide Last Updated: October 2023

Executive Summary

5-Aminoindazole hydrochloride (CAS: 64309-76-8) is a critical bicyclic scaffold in kinase inhibitor development (e.g., Pazopanib intermediates). While chemically versatile, the hydrochloride salt form and the indazole tautomerism introduce unique reactivity challenges.

This guide addresses the three most common "silent failures" reported by researchers:

• Regioisomer Inversion: Unexpected N2-alkylation instead of N1.

• Catalytic Stalling: Failure of Buchwald-Hartwig couplings due to salt interference.

• Diazotization Decomposition: Formation of phenols or azo-tars during Sandmeyer reactions.

Part 1: The Regioselectivity Trap (N1 vs. N2)

The Issue: You attempted to alkylate the indazole nitrogen (NH) expecting the thermodynamically stable N1-isomer , but obtained the N2-isomer or an inseparable mixture.

The Mechanism: Indazoles exist in a tautomeric equilibrium (

).

• N1 (Thermodynamic): Generally more stable due to benzenoid structure preservation.

• N2 (Kinetic/Electrostatic): Often favored under specific steric conditions or solvent interactions.

• The "Salt" Factor: The HCl salt is acidic. If you use a weak base (e.g.,

  ), the neutralization generates water/bicarbonate, which can alter the solvent sphere and shift the tautomeric ratio before alkylation occurs.

Troubleshooting Protocol:

Variable	Recommendation for N1-Selectivity	Recommendation for N2-Selectivity
Base	Sodium Hydride (NaH) or . Strong bases favor the thermodynamic anion.	Weak bases (e.g., TEA, DIPEA) in aprotic solvents often favor kinetic N2 attack.
Solvent	THF or DMF . High polarity/dielectric constant stabilizes the N1-anion.	Dichloromethane (DCM) or Toluene. Lower polarity can favor N2.
Temperature	Reflux. Thermodynamic control requires energy to overcome the barrier.	Room Temp / 0°C. Kinetic control.
Protecting Groups	Acetyl (Ac) or THP usually go to N1.	Difficult to target N2 selectively without steric directing groups.

Pathway Visualization: Tautomerism & Alkylation

Caption: Divergent alkylation pathways driven by base strength and temperature control.

Part 2: Cross-Coupling Failures (Buchwald-Hartwig)

The Issue: The reaction turns black (precipitated Pd), and starting material remains unconsumed, or you observe hydrodehalogenation (reduction of the aryl halide) instead of C-N bond formation.

The "Hidden" Cause: The HCl Salt You are using 5-Aminoindazole hydrochloride .

• Base Consumption: The first equivalent of your base (e.g.,

  ) is consumed just to neutralize the HCl. If you calculated stoichiometry based on the free amine, you are now base-deficient.

• Catalyst Poisoning: The chloride ion (

  ) released upon neutralization can compete with phosphine ligands for palladium coordination, forming inactive species, especially if using sensitive precatalysts.

Corrective Protocol: The "Free-Basing" Step Do not add the HCl salt directly to the Buchwald reaction vessel.

• Step 1: Dissolve 5-Aminoindazole HCl in water/MeOH (1:1).

• Step 2: Adjust pH to ~10 using saturated

  .

• Step 3: Extract with EtOAc, dry over

  , and concentrate.

• Step 4: Use the resulting free base for the coupling reaction.

FAQ: "Can I just add extra base?"

• Answer: Yes, but it is risky. Adding excess strong base (like 3-4 equiv of

  ) can promote side reactions like -hydride elimination on the aryl halide partner, leading to the reduced arene (Ar-H) instead of the product.

Part 3: Diazotization (Sandmeyer) Instability

The Issue: During the conversion of the 5-amino group to a halide (Cl/Br/I), you obtain a phenol (5-hydroxyindazole) or an insoluble azo-dye tar .

The Mechanism:

• Phenol Formation: The diazonium intermediate (

  ) is thermally unstable.[1] If the internal temperature rises above 5°C, water acts as a nucleophile, displacing to form the phenol.[1]

• Azo Coupling: If the reaction mixture is not acidic enough, the unreacted 5-aminoindazole (which is electron-rich) attacks the formed diazonium salt, creating an N=N dimer (azo dye).

Critical Control Points:

• Acid Stoichiometry: The HCl salt already provides 1 equivalent of acid. You typically need 2.5–3.0 equivalents of additional mineral acid to prevent azo coupling.

• Quenching: If using Iodide (KI) for the Sandmeyer, add it slowly at 0°C. The exothermic nature of iodine formation can locally spike the temperature, triggering decomposition.

Part 4: Summary of Chemical Properties & Reactivity

Property	Data	Implication for Synthesis
Molecular Weight	169.61 g/mol (HCl salt)	Ensure stoichiometry accounts for the HCl (MW 133.15 for free base).
Acidity (pKa)	~14.5 (Indazole NH)	The ring NH is very weakly acidic; requires strong base to deprotonate.
Basicity	Amino group is basic	HCl salt protonates the exocyclic amine ( ), deactivating it toward nucleophilic attack until neutralized.
Solubility	Soluble in MeOH, Water	Poor solubility in non-polar solvents (Hexane/DCM) unless free-based.

Troubleshooting Decision Tree

Caption: Rapid diagnostic flow for common 5-Aminoindazole synthetic failures.

References

• Regioselectivity in Indazole Alkylation

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold.[2][3][4]

  • Source: University College Cork (UCC) / CORA.

  • URL:[Link]

• Mechanistic Insights (N1 vs N2)

  • Title: Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
  • Source: National Institutes of Health (PubMed/PMC).

  • URL:[Link]

• Buchwald-Hartwig Coupling Optimization

  • Title: Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?
  • Source: WuXi AppTec.

  • URL:[Link]

• Diazotization Safety & Side Reactions

  • Title: Minimizing side reactions during the diazotization and coupling process.[1]

  • Source: BenchChem Technical Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. research.ucc.ie [research.ucc.ie]
• 3. d-nb.info [d-nb.info]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Aminoindazole Hydrochloride

Welcome to the technical support center for 5-Aminoindazole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this important pharmaceutical intermediate.[1][2] As a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other therapeutics, ensuring the high purity of 5-Aminoindazole hydrochloride is paramount for reliable downstream applications.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. We will delve into the causality behind experimental choices, offering practical, field-proven insights to overcome common hurdles in your purification workflows.

Frequently Asked Questions (FAQs)

Q1: My 5-Aminoindazole hydrochloride product is off-white to brown. What causes this discoloration and how can I remove it?

A1: The discoloration of 5-Aminoindazole hydrochloride is a common issue, often stemming from residual starting materials, by-products from the synthesis, or degradation upon exposure to air and light. The amino group in the indazole ring is susceptible to oxidation, which can lead to colored impurities.

To decolorize your product, treatment with activated carbon during recrystallization is highly effective. The porous structure of activated carbon provides a large surface area for the adsorption of colored impurities.

Q2: What is the recommended storage condition for 5-Aminoindazole hydrochloride to maintain its purity?

A2: 5-Aminoindazole hydrochloride is sensitive to air and light. To prevent degradation and maintain its purity, it should be stored in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, keeping it in a cool, dark, and dry place, such as a refrigerator or a desiccator, is recommended.

Q3: I am observing poor solubility of my 5-Aminoindazole hydrochloride in certain solvents. Why is this happening?

A3: The solubility of 5-Aminoindazole hydrochloride can be influenced by the "common ion effect".[3][4][5] If the solvent contains a significant concentration of chloride ions (for example, from residual hydrochloric acid), the equilibrium will shift towards the less soluble, solid form of the salt, thereby reducing its solubility.[3][5] When preparing solutions, it is advisable to use solvents with minimal or no common ions.

Troubleshooting Guides

Problem 1: Low Purity of 5-Aminoindazole Hydrochloride after Synthesis

Symptoms:

• Broad melting point range.

• Presence of multiple spots on Thin Layer Chromatography (TLC).

• Unexpected peaks in High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) analysis.[6]

Root Cause Analysis: Low purity often results from incomplete reaction, side reactions during synthesis, or residual starting materials (e.g., 5-nitroindazole). The reduction of the nitro group to an amine can sometimes be incomplete, leaving traces of the starting material.

Solution: Purification by Acid-Base Extraction

Acid-base extraction is a powerful technique to separate basic compounds like 5-aminoindazole from neutral or acidic impurities.[7][8][9][10] The amino group on the indazole ring can be protonated to form a water-soluble salt, while neutral impurities remain in the organic phase.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude 5-Aminoindazole hydrochloride in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Acidification: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl). Shake the funnel vigorously to ensure thorough mixing.

• Separation: Allow the layers to separate. The protonated 5-aminoindazole will move into the aqueous layer. Drain the lower aqueous layer into a clean flask.

• Back-extraction (Optional but Recommended): To maximize recovery, re-extract the organic layer with a fresh portion of the aqueous acid solution. Combine the aqueous layers.

• Neutralization: Cool the combined aqueous extracts in an ice bath and slowly add a base (e.g., 1 M NaOH) with stirring until the solution is basic (pH > 8). The free base of 5-aminoindazole will precipitate out of the solution.

• Isolation of Free Base: Collect the precipitated 5-aminoindazole free base by vacuum filtration, wash with cold deionized water, and dry thoroughly.

• Conversion to Hydrochloride Salt: To obtain the hydrochloride salt, dissolve the purified 5-aminoindazole free base in a minimal amount of a suitable solvent (e.g., methanol or ethanol) and add a stoichiometric amount of concentrated hydrochloric acid. The hydrochloride salt will precipitate.

• Final Filtration and Drying: Collect the precipitated 5-Aminoindazole hydrochloride by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Diagram: Acid-Base Extraction Workflow

Caption: Workflow for the purification of 5-Aminoindazole hydrochloride using acid-base extraction.

Problem 2: Product Discoloration and Fine Powder Consistency

Symptoms:

• The final product has a persistent off-white, yellow, or brown color.

• The product is a very fine powder that is difficult to handle and filter.

Root Cause Analysis: Colored impurities, as mentioned earlier, are a primary cause. A fine powder consistency often results from rapid precipitation or "crashing out" of the solid from the solution, which traps impurities within the crystal lattice.

Solution: Recrystallization with Decolorization

Recrystallization is a fundamental purification technique for solid compounds.[11] The principle is to dissolve the impure solid in a suitable solvent at an elevated temperature and then allow it to cool slowly, leading to the formation of pure crystals while the impurities remain in the solution.[11]

Experimental Protocol: Recrystallization

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For 5-Aminoindazole hydrochloride, a mixed solvent system of methanol and water or ethanol and water often yields good results.

• Dissolution: In a flask, add a minimal amount of the primary solvent (e.g., methanol) to the crude 5-Aminoindazole hydrochloride and heat the mixture gently (e.g., on a hot plate) with stirring until the solid dissolves completely.

• Decolorization: If the solution is colored, add a small amount of activated carbon (approximately 1-2% by weight of the solute) to the hot solution. Swirl the flask and keep it hot for a few minutes to allow the carbon to adsorb the colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon and any other insoluble impurities. This step should be done rapidly to prevent premature crystallization.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. Slow cooling is crucial for the growth of larger, purer crystals.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of the solvent.

Table: Recrystallization Solvent Selection Guide

Solvent System	Rationale
Methanol/Water	5-Aminoindazole hydrochloride is soluble in hot methanol.[12] Water is added as an anti-solvent to decrease solubility upon cooling, promoting crystallization.
Ethanol/Water	Similar to methanol/water, ethanol is a good primary solvent. The choice between methanol and ethanol may depend on the specific impurity profile.
Isopropanol/Heptane	Isopropanol can dissolve the hydrochloride salt, while heptane acts as an anti-solvent. This system is useful for less polar impurities.

Problem 3: Instability of the Hydrochloride Salt

Symptoms:

• The purified product degrades over time, leading to discoloration and a decrease in purity.

• Difficulty in obtaining a stable, crystalline solid.

Root Cause Analysis: The hydrochloride salt of an amine can sometimes be hygroscopic (absorbs moisture from the air). The presence of moisture can facilitate degradation pathways. Additionally, exposure to atmospheric carbon dioxide can lead to the formation of the corresponding carbonate salt, which can present as an impurity. The stability of amino compounds can also be pH-dependent.[13]

Solution: Careful Handling and Drying

Ensuring the final product is completely dry and handled under an inert atmosphere is critical for its stability.

Best Practices for Handling and Stability:

• Thorough Drying: After filtration, dry the 5-Aminoindazole hydrochloride under high vacuum for an extended period to remove all residual solvents and moisture. Using a drying agent like phosphorus pentoxide in the vacuum desiccator can be beneficial.

• Inert Atmosphere: Handle the dried product in a glove box or under a stream of inert gas (argon or nitrogen) to minimize exposure to air and moisture.

• Proper Storage: Store the final product in a tightly sealed vial, preferably with a Teflon-lined cap, and place it inside a desiccator in a cool, dark place.

Diagram: Factors Affecting Stability

Caption: Environmental factors leading to the degradation of 5-Aminoindazole hydrochloride.

References

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• PubChem. 5-Aminoindazole hydrochloride. [Link]

• PubMed. Stability of 5-aminolevulinic Acid in Aqueous Solution. [Link]

• Acid-Base Extraction.1. [Link]

• Chemistry LibreTexts. 18.3: Common-Ion Effect in Solubility Equilibria. [Link]

• ResearchGate. Synthesis of 5/6-amino indazole template connecting with various... [Link]

• PubMed. Color removal from acid and reactive dye solutions by electrocoagulation and electrocoagulation/adsorption processes. [Link]

• Biotage. How can I remove color from my reaction product?. [Link]

• ResearchGate. Principle of Common-ion Effect and its Application in Chemistry: a Review. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• IvyPanda. Acid-Base Extraction Lab: Procedure, Theory, and Recovery Results Report. [Link]

• YouTube. Oxidative Color Removers and how they are different from direct dye removers. [Link]

• Wikipedia. Common-ion effect. [Link]

• YouTube. Acid-Base Extraction Tutorial. [Link]

• Liquid/liquid Extraction. [http://www.sdcity.edu/ Miramar/user/fgarces/zCourse/All_Handouts/Ch120_Hnd/120_Exp/120_Lab_Manual/120_All_Exps/120_Exp04_AcidBase.pdf]([Link] Miramar/user/fgarces/zCourse/All_Handouts/Ch120_Hnd/120_Exp/120_Lab_Manual/120_All_Exps/120_Exp04_AcidBase.pdf)

• ResearchGate. Principle of Common-ion Effect and its Application in Chemistry: a Review. [Link]

• YouTube. from DARK BLUE to BLONDE Trying out Danger Jones Hair Color Remover. [Link]

• YouTube. Vitamin C To Remove Color!. [Link]

• ResearchGate. RECRYSTALLIZATION. [Link]

• General Chemistry for Gee-Gees. 6.1 – Common-Ion Effect. [Link]

• Google Patents.

• Reddit. Go-to recrystallization solvent mixtures. [Link]

• MDPI. Review of Characteristics and Analytical Methods for Determination of Thiabendazole. [Link]

• Sci Forschen. Development and Validation of New Analytical Methods for the Simultaneous Estimation of Levamisole and Albendazole in Bulk and T. [Link]

• ResearchGate. Hydrolytic degradation of 5-AZA into RGU-CHO and RGU.. [Link]

• Agilent Technologies. [Link]

• Research Journal of Pharmacy and Technology. Significance of Stability Studies on Degradation Product. [Link]

Sources

• 1. punagri.com [punagri.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jchemlett.com [jchemlett.com]
• 5. Common-ion effect - Wikipedia [en.wikipedia.org]
• 6. Review of Characteristics and Analytical Methods for Determination of Thiabendazole [mdpi.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. ivypanda.com [ivypanda.com]
• 9. m.youtube.com [m.youtube.com]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. mt.com [mt.com]
• 12. 5-Aminoindazole | 19335-11-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 13. Stability of 5-aminolevulinic acid in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Poor Cell Permeability of 5-Aminoindazole Hydrochloride Analogs

Executive Summary & Diagnostic Framework

The Challenge: 5-Aminoindazole hydrochloride analogs often present a "permeability paradox."[1] Despite having calculated LogP (cLogP) values that suggest good lipophilicity, these compounds frequently exhibit poor apparent permeability (

) in cell-based assays. This is typically driven by three converging factors:

• High Hydrogen Bond Donor (HBD) Count: The indazole core (1 NH) combined with the primary amine (2 NHs) creates a high desolvation energy penalty.

• Cationic Ionization: While the hydrochloride salt dissociates, the basicity of the 5-amino group (typically pKa ~4–5) or the indazole N2 can lead to partial ionization at physiological pH if local buffering is inadequate.

• Efflux Susceptibility: The planar, nitrogen-rich scaffold is a frequent substrate for P-glycoprotein (P-gp) and BCRP efflux transporters.[1]

Diagnostic Decision Tree (Graphviz Diagram): Use this logic flow to identify the root cause of your permeability failure before attempting synthesis or formulation changes.

Figure 1: Diagnostic workflow for isolating the cause of low permeability in indazole analogs. Blue nodes indicate decision points; white nodes indicate actionable outcomes.

Troubleshooting Guide (FAQ)

Category 1: Physicochemical Properties & Assay Artifacts

Q: My compound precipitates in the donor well of the Caco-2 plate. How do I handle this? A: 5-Aminoindazole HCl is a salt.[1] When diluted into pH 7.4 buffer (HBSS), the free base may precipitate if its intrinsic solubility (

) is exceeded.

• The Fix: Measure the kinetic solubility of the free base in the assay buffer first. If your testing concentration (usually 10 µM) > Solubility, you are measuring dissolution rate, not permeability.

• Protocol Adjustment: Lower the donor concentration to 1–5 µM. If detection sensitivity is an issue, add 1% BSA to the receiver side (sink condition) to drive equilibrium, or use a cosolvent (up to 1% DMSO) if validated.

Q: Why is the PAMPA permeability low even though the LogP is > 3.0? A: This is likely a "High PSA" (Polar Surface Area) issue.

• Reasoning: The 5-aminoindazole core has 3 hydrogen bond donors (HBD).[1] Lipinski’s rules suggest poor permeability when HBD > 5, but for rigid heterocycles, even 3 donors can create a tightly bound hydration shell that requires high energy to desolvate before entering the lipid bilayer.

• Verification: Compare PAMPA results at pH 7.4 vs. pH 5.0. If permeability drops significantly at pH 5.0, the protonated fraction is the barrier. If it remains low at pH 7.4, the neutral molecule is too polar (High PSA).

Category 2: Active Transport & Efflux[2]

Q: I see a high Efflux Ratio (ER > 10). Is my compound a P-gp substrate? A: Likely, yes.[1] Indazoles are common scaffolds for kinase inhibitors, which are frequent P-gp substrates.[1]

• Confirmation Experiment: Run the Caco-2 assay with and without a P-gp inhibitor (e.g., Verapamil 50 µM or Zosuquidar 1 µM).[1]

• Interpretation: If the

  increases and the Efflux Ratio drops to < 2.0 with the inhibitor, your compound is a P-gp substrate.

• Implication: You need to modify the structure to reduce P-gp recognition (e.g., N-methylation, reducing basicity) or pursue a prodrug strategy.[1]

Optimization Strategies: From Chemistry to Formulation

If diagnostic assays confirm intrinsic low permeability, employ these structural and formulation strategies.

Strategy A: Chemical Modification (Medicinal Chemistry)

Modification Strategy	Mechanism of Action	Effect on 5-Aminoindazole
N-Methylation	Reduces H-bond donors (HBD); disrupts hydration shell.[1]	High Impact. Methylating the 5-amino group or the indazole N1 significantly improves passive diffusion.
Fluorine Substitution	Lowers pKa of neighboring amines; increases lipophilicity.	Moderate Impact. Adding F at C4 or C6 can lower the pKa of the 5-NH2, increasing the neutral fraction at pH 7.4.
Prodrug Formation	Masks polar groups; cleaves intracellularly.	Highest Impact. Converting the 5-NH2 to a carbamate or amide (e.g., N-acetyl) temporarily masks the charge and HBDs.[1]

Strategy B: Prodrug Design Workflow

For 5-aminoindazoles, the amine is the primary handle for prodrugs.

Figure 2: Strategic workflow for prodrug design to overcome permeability barriers.

Detailed Experimental Protocols

Protocol 1: pH-Dependent PAMPA (Parallel Artificial Membrane Permeability Assay)

Use this to distinguish between ionization issues and intrinsic polarity.[1]

Materials:

• Donor Plate: 96-well filter plate (0.45 µm PVDF).[1]

• Acceptor Plate: 96-well PTFE plate.[1]

• Lipid Solution: 1% (w/v) Lecithin in Dodecane.

• Buffers: PBS adjusted to pH 5.0, 7.4, and 9.0.

Step-by-Step:

• Preparation: Dissolve 5-Aminoindazole HCl analog in DMSO to 10 mM.

• Membrane Coating: Add 5 µL of Lipid Solution to the membrane of the donor plate. Allow 5 mins for evaporation/impregnation.

• Donor Solution: Dilute compound to 50 µM in buffers of varying pH (5.0, 7.4, 9.0). Crucial: Ensure final DMSO < 5%.

• Acceptor Solution: Fill acceptor wells with 200 µL of drug-free buffer (same pH as donor to avoid pH gradient effects, or pH 7.4 to mimic blood sink).

• Incubation: Sandwich plates and incubate at room temperature for 16 hours in a humidity chamber.

• Analysis: Quantify donor and acceptor concentrations via LC-MS/MS.

• Calculation:

  Where is acceptor conc, are volumes, is filter area.[1]

Protocol 2: Caco-2 Bidirectional Assay (Efflux Diagnosis)

Use this to confirm P-gp liability.[1]

Key Parameters:

• Cell Line: Caco-2 (Passage 40–60).[1]

• Monolayer Integrity: TEER > 300 Ω·cm²; Lucifer Yellow

  cm/s.[1]

• Control Compounds:

  • Low Permeability: Atenolol / Lucifer Yellow.

  • High Permeability: Propranolol / Metoprolol.

  • Efflux Substrate: Digoxin or Rhodamine 123.

Workflow:

• Apical to Basolateral (A-B): Add compound (10 µM) to Apical (pH 6.5 or 7.4). Sample Basolateral (pH 7.4).

• Basolateral to Apical (B-A): Add compound (10 µM) to Basolateral. Sample Apical.

• Inhibitor Condition: Repeat both directions in the presence of 50 µM Verapamil (add to both sides 30 mins prior).

• Data Analysis:

  • Calculate Efflux Ratio (ER) =

    .

  • If ER > 2.0 and drops with Verapamil, optimization must focus on reducing P-gp affinity (e.g., lowering total H-bond count or capping the amine).[1]

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Elsevier.

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Source for pH-dependent PAMPA methodology).

• Hitchcock, S. A., & Pennington, L. D. (2006). Structure−Brain Exposure Relationships. Journal of Medicinal Chemistry, 49(26), 7559–7583. Link (Discusses P-gp efflux in nitrogen-rich heterocycles).[1]

• Volpe, D. A. (2008). Variability in Caco-2 and MDCK cell-based intestinal permeability assays. Journal of Pharmaceutical Sciences, 97(2), 712-725. Link (Standardization of Caco-2 protocols).[1]

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link (Strategies for pKa modulation).

Sources

• 1. 1H-Indazol-5-amine | C7H7N3 | CID 88012 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the Cross-Reactivity Profile of 5-Aminoindazole Hydrochloride-Based Inhibitors

Introduction: The Double-Edged Sword of Kinase Inhibition

Protein kinases, regulating a vast array of cellular processes, have become one of the most critical target classes in modern drug discovery, particularly in oncology.[1] The human kinome comprises over 500 members, many sharing highly conserved ATP-binding pockets, which presents a formidable challenge: achieving inhibitor selectivity.[2][3] While targeted inhibition can yield profound therapeutic effects, off-target activity can lead to toxicity or, in some cases, beneficial polypharmacology.[4] Understanding an inhibitor's cross-reactivity profile is therefore not merely an academic exercise; it is a cornerstone of preclinical development, essential for interpreting biological outcomes and predicting clinical safety.[5]

The 5-aminoindazole scaffold has emerged as a privileged structure in the design of kinase inhibitors, forming the core of several clinical candidates and approved drugs.[6] These compounds are often designed as "Type II" inhibitors, binding to and stabilizing the inactive "DFG-out" conformation of the kinase activation loop, a strategy that can confer a different spectrum of selectivity compared to ATP-competitive "Type I" inhibitors.[7] This guide provides a comparative analysis of the selectivity of 5-aminoindazole hydrochloride-based inhibitors, details the state-of-the-art methodologies used for their profiling, and discusses the functional implications of their on- and off-target activities.

Comparative Selectivity Profile of Aminoindazole-Based Inhibitors

The selectivity of a kinase inhibitor is not an absolute property but is dependent on the context and breadth of the screening panel. Here, we compare the profiles of a preclinical aminoindazole compound with clinically relevant drugs that share the indazole core, Pazopanib and Nintedanib.

Case Study: A Novel 3-Amino-1H-Indazol-6-yl-Benzamide Scaffold

A structure-based design effort led to the development of a novel 3-amino-1H-indazol-6-yl-benzamide scaffold.[7] To elucidate its cross-reactivity, a representative compound (Compound 4 ) was screened at a 10 µM concentration against a panel of 402 kinases using an in-vitro ATP-site competition binding assay. The results revealed a broad selectivity profile, with potent activity against a distinct set of kinases.[7]

Table 1: Kinome-Wide Selectivity Profile of Aminoindazole Compound 4 [7] (Data represents kinases exhibiting binding <0.1% of DMSO control at 10 µM)

Kinase Target	Kinase Family	% of Control	Biological Role
FLT3	Tyrosine Kinase	0.00	Hematopoiesis, AML
PDGFRA	Tyrosine Kinase	0.00	Cell growth, angiogenesis
KIT	Tyrosine Kinase	0.00	Hematopoiesis, GIST
DDR1	Tyrosine Kinase	0.00	Cell adhesion, migration
EPHB6	Tyrosine Kinase	0.00	Developmental processes
RIPK2	Serine/Threonine	0.00	Innate immune response
ZAK (MLTK)	Serine/Threonine	0.00	Stress signaling
GAK	Serine/Threonine	0.00	Clathrin-mediated transport
NTRK1	Tyrosine Kinase	0.01	Neuronal development
CSF1R	Tyrosine Kinase	0.01	Macrophage development
MER	Tyrosine Kinase	0.01	Phagocytosis, immune control
FLT4 (VEGFR3)	Tyrosine Kinase	0.02	Lymphangiogenesis
LTK	Tyrosine Kinase	0.02	Developmental processes
EPHA5	Tyrosine Kinase	0.03	Neuronal development
FLT1 (VEGFR1)	Tyrosine Kinase	0.04	Angiogenesis

Despite this broad biochemical profile, the compound demonstrated high functional selectivity in cell-based assays. It potently inhibited the proliferation of cancer cell lines dependent on its primary targets (e.g., MOLM13 cells with FLT3 mutation) with over 1000-fold selectivity compared to non-dependent cells, showcasing the critical importance of cellular validation.[7]

Clinically Approved Indazole-Based Inhibitors: Pazopanib and Nintedanib

Pazopanib and Nintedanib are multi-targeted tyrosine kinase inhibitors used in cancer therapy that feature an indazole core. Their efficacy is derived from inhibiting key drivers of angiogenesis.[8][9]

Table 2: Primary Target Comparison of Pazopanib and Nintedanib

Inhibitor	Primary Targets	Key Indications
Pazopanib	VEGFR-1, -2, -3; PDGFR-α, -β; KIT[8][10]	Renal Cell Carcinoma, Soft Tissue Sarcoma[8]
Nintedanib	VEGFR-1, -2, -3; FGFR-1, -2, -3; PDGFR-α, -β[9][11]	Idiopathic Pulmonary Fibrosis, Lung Cancer[9][11]

While their primary "angiokinase" targets overlap significantly, their broader off-target profiles are distinct and contribute to different side-effect profiles. For example, Sunitinib, another multi-kinase inhibitor, has a higher incidence of myelosuppression compared to Pazopanib, a difference attributed to Sunitinib's off-target inhibition of kinases like Flt-3.[12] This underscores how subtle differences in cross-reactivity can have significant clinical consequences.

Methodologies for Profiling Kinase Inhibitor Cross-Reactivity

A multi-faceted approach combining biochemical, biophysical, and cell-based assays is required to build a comprehensive understanding of an inhibitor's selectivity.[13]

Workflow for Comprehensive Selectivity Profiling

A logical workflow ensures that resources are used efficiently, moving from broad, high-throughput screening to more complex, physiologically relevant models.

Caption: Workflow for kinase inhibitor selectivity profiling.

Protocol 1: Biochemical Kinase Assay (ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced in the enzymatic reaction. It is a robust, high-throughput method for determining IC50 values.[2]

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is used by luciferase to generate a light signal proportional to the initial ADP concentration.

Step-by-Step Methodology:

• Plate Preparation: Dispense 2.5 µL of 4X inhibitor solution (in a buffer containing 1% DMSO) into a 384-well plate. Add 2.5 µL of 4X enzyme solution.

• Pre-incubation: Gently mix and incubate the plate for 15 minutes at room temperature to allow the compound to bind to the kinase.[2]

• Reaction Initiation: Add 5 µL of 2X substrate/ATP mixture to each well to start the reaction. The final ATP concentration should be at or near the Km for each specific kinase.[2]

• Reaction Incubation: Mix the plate and incubate for 1-2 hours at room temperature. The duration should be optimized to ensure the reaction is within the linear range.

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 30-40 minutes at room temperature.[2]

• Signal Generation: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: Normalize the data using 'no-enzyme' controls (100% inhibition) and 'DMSO-only' controls (0% inhibition). Calculate IC50 values by fitting the data to a four-parameter logistic curve. A high-quality assay should have a Z' factor > 0.7.[2]

Protocol 2: Cell-Based Proliferation Assay (Ba/F3 Transformation)

This assay is highly effective for assessing the functional selectivity of inhibitors targeting oncogenic driver kinases.[7]

Principle: Ba/F3 cells are a murine pro-B cell line that depends on interleukin-3 (IL-3) for survival and proliferation. When these cells are engineered to express an oncogenic kinase, they become IL-3 independent. An inhibitor that specifically targets the oncogenic kinase will cause cell death in the absence of IL-3, while having no effect on wild-type Ba/F3 cells grown with IL-3.[7][14]

Step-by-Step Methodology:

• Cell Culture: Culture both wild-type Ba/F3 cells (in media supplemented with IL-3) and kinase-transformed Ba/F3 cells (in media without IL-3).

• Cell Plating: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in their respective growth media.

• Compound Addition: Add the 5-aminoindazole inhibitor across a range of concentrations (e.g., 10-point, 3-fold serial dilution). Include DMSO as a negative control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a CO2 incubator.

• Viability Measurement: Add a cell viability reagent (e.g., CellTiter-Glo®) to each well. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which correlates with the number of viable cells.

• Data Acquisition: After a short incubation, measure luminescence with a plate reader.

• Data Analysis: Normalize the results to DMSO-treated cells. Plot the dose-response curves and calculate the EC50 value for each cell line. A high degree of selectivity is indicated by a large difference in EC50 between the kinase-transformed and wild-type cell lines.

Functional Implications of Cross-Reactivity

The kinome-wide profile of an inhibitor dictates its ultimate biological and clinical effects. Off-target inhibition is not inherently negative and can be harnessed for therapeutic benefit, a concept known as polypharmacology. However, it can also lead to unexpected toxicity.[4]

On-Target vs. Off-Target Signaling

Pazopanib's therapeutic effect in renal cell carcinoma is primarily driven by its "on-target" inhibition of VEGFR and PDGFR, which blocks tumor angiogenesis and growth.[8] However, its broader kinase profile can lead to side effects. For instance, inhibition of other kinases may contribute to toxicities like hypertension or liver enzyme elevations.[10][15]

Caption: On-target vs. off-target effects of a multi-kinase inhibitor.

Conclusion and Future Perspectives

The 5-aminoindazole hydrochloride scaffold is a versatile and potent platform for the development of kinase inhibitors. As demonstrated, compounds derived from this core can range from highly selective agents to broad-spectrum multi-kinase inhibitors. A comprehensive cross-reactivity profile is indispensable for advancing these molecules through the drug discovery pipeline. The judicious application of a suite of biochemical, biophysical, and cellular assays provides the necessary data to interpret a compound's biological activity, predict potential liabilities, and ultimately select candidates with the highest probability of clinical success. As our understanding of the kinome and its role in disease continues to expand, the detailed characterization of inhibitor selectivity will remain a critical endeavor in the development of next-generation targeted therapies.

References

• Title: Kinase inhibitor selectivity profiling using differential scanning fluorimetry.
• Title: High-throughput biochemical kinase selectivity assays: panel development and screening applications.
• Title: Measuring and interpreting the selectivity of protein kinase inhibitors.
• Title: Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Title: Biochemical kinase assay to improve potency and selectivity.
• Title: Step-by-Step Guide to Kinase Inhibitor Development.
• Title: Computational analysis of kinase inhibitor selectivity using structural knowledge.
• Title: PRM-LIVE with Trapped Ion Mobility Spectrometry and Its Application in Selectivity Profiling of Kinase Inhibitors.
• Title: Cellular Context Influences Kinase Inhibitor Selectivity.
• Title: Factors involved in treatment preference in patients with renal cancer: pazopanib versus sunitinib.
• Title: Spotlight: Cell-based kinase assay formats.
• Title: Cell-based test for kinase inhibitors.
• Title: Cell-Based In Vitro Kinase Assay Services.
• Title: Immuno-oncology Cell-based Kinase Assay Service.
• Title: PharmGKB summary: pazopanib pathway, pharmacokinetics.
• Title: A Head-to-Head Comparison of the Kinase Inhibitory Profiles of Pazopanib and Lenvatinib.
• Title: BIBF 1120 (nintedanib), a triple angiokinase inhibitor, induces hypoxia but not EMT and blocks progression of preclinical models of lung and pancreatic cancer.
• Title: Successful nintedanib desensitization: Due to two cases.
• Title: Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing.
• Title: Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
• Title: BIBF 1120 (Nintedanib), a triple angiokinase inhibitor, induces hypoxia but not EMT and blocks progression of preclinical models of lung and pancreatic cancer.
• Title: Pazopanib.
• Title: Can we give Nintedanib (BIBF 1120) to patients with hypersensitivity pneumonitis?
• Title: Off-target effects of MEK inhibitors.
• Title: What are the considerations for using Nintedanib (BIBF 1120) in patients with liver failure?
• Title: Chemical Reactivity and Optical and Pharmacokinetics Studies of 14 Multikinase Inhibitors and Their Docking Interactions Toward ACK1 for Precision Oncology.
• Title: An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit.
• Title: Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors.
• Title: Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer.
• Title: Updates on kinase inhibitors in allergy.

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• 3. reactionbiology.com [reactionbiology.com]
• 4. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PharmGKB summary: pazopanib pathway, pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BIBF 1120 (nintedanib), a triple angiokinase inhibitor, induces hypoxia but not EMT and blocks progression of preclinical models of lung and pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Successful nintedanib desensitization: Due to two cases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Factors involved in treatment preference in patients with renal cancer: pazopanib versus sunitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Pazopanib | C21H23N7O2S | CID 10113978 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking Guide: 5-Aminoindazole Hydrochloride vs. Olaparib &amp; Talazoparib

Executive Summary: The "Tool" vs. The "Therapeutic"

In the landscape of Poly(ADP-ribose) polymerase (PARP) inhibition, 5-Aminoindazole (5-AI) and Olaparib/Talazoparib represent two distinct eras and utilities.

• 5-Aminoindazole (5-AI): A foundational "tool compound." It is a fragment-like, competitive inhibitor used primarily in X-ray crystallography and as a low-affinity reference control in biochemical assays. It mimics the nicotinamide moiety of NAD+ but lacks the extended structure required for high potency or PARP trapping.

• Olaparib & Talazoparib: Third-generation clinical standards. These are high-affinity, nanomolar-potency drugs that not only inhibit catalytic activity but also induce PARP trapping (cytotoxic DNA-protein complexes), a mechanism largely absent in 5-AI.

The Bottom Line: Use 5-AI when you need a soluble, reversible, low-affinity ligand to validate the catalytic competency of an assay or for structural fragment growing. Use Olaparib or Talazoparib when you need to benchmark potency, trapping efficiency, or clinical relevance.

Part 1: Mechanistic Differentiation

To understand the performance gap, one must look at the binding modes. All three compounds target the NAD+ binding pocket of PARP1/2, but their footprint within that pocket differs radically.

The Binding Pocket Architecture

• 5-AI: Occupies only the Nicotinamide-binding sub-pocket . It forms hydrogen bonds with Gly863 and Ser904 (PARP1 numbering) but does not extend into the adenosine sub-pocket. This results in weak, purely competitive inhibition.

• Olaparib/Talazoparib: Occupy the Nicotinamide sub-pocket and extend into the Adenosine sub-pocket and the solvent-exposed regions. Talazoparib, in particular, creates a rigid "molecular splint" that locks PARP onto DNA, preventing repair (The "Trapping" mechanism).

Visualization: Competitive Inhibition vs. Trapping

The following diagram illustrates the divergence in mechanism between the fragment-like 5-AI and the trapping-competent clinical drugs.

Figure 1: Mechanistic divergence. 5-AI acts solely as a catalytic inhibitor, while Olaparib and Talazoparib induce PARP trapping.

Part 2: Quantitative Benchmarking Data

The following data consolidates experimental values from standard chemiluminescent and colorimetric assays. Note the magnitude of difference in IC50 values.

Comparative Performance Table

Feature	5-Aminoindazole (5-AI)	Olaparib (Lynparza)	Talazoparib (Talzenna)
Primary Utility	Structural Biology / Assay Validation	Clinical Therapy / Potency Control	Clinical Therapy / Trapping Control
PARP1 IC50	~5 - 25 µM (Micromolar)	~5.0 nM	~0.57 nM
PARP2 IC50	~10 - 50 µM	~1.0 nM	~0.2 nM
Binding Mode	Nicotinamide Mimic (Fragment)	NAD+ Competitor (Extended)	NAD+ Competitor (Rigid Scaffold)
PARP Trapping	Negligible	Moderate	Very High (~100x > Olaparib)
Solubility (DMSO)	High (>50 mM)	Moderate (~10 mM)	Moderate (~10 mM)
Cost (Research)	Low (Reagent Grade)	High (Pharma Grade)	High (Pharma Grade)

Critical Insight: If you are running a high-throughput screen (HTS) and your positive control is 5-AI, you risk missing weak hits because 5-AI is itself a weak inhibitor. Always use Olaparib as the "Max Inhibition" control to define the assay floor.

Data Interpretation[1][2][3][4][5][6][7][8][9]

• Potency Gap: Talazoparib is approximately 10,000x more potent than 5-Aminoindazole in biochemical assays.

• Trapping Factor: In cellular cytotoxicity assays, Talazoparib's efficacy is driven by trapping, not just enzymatic inhibition.[1] 5-AI will show poor performance in cell killing assays (MTT/CellTiter-Glo) compared to its enzymatic inhibition because it fails to trap PARP on DNA.

Part 3: Validated Experimental Protocol

To benchmark these compounds, we recommend a Universal Colorimetric PARP Assay . This protocol is self-validating because it measures the physical incorporation of Biotin-ADP-ribose onto histone substrates.

Protocol: Colorimetric Histone-Incorporation Assay

Objective: Determine IC50 of 5-AI vs. Olaparib.

Reagents Required:

• PARP-HSA Enzyme: High specific activity recombinant PARP1.

• Substrate: Histone-coated 96-well strip plates.

• Cofactor: Biotinylated NAD+ cocktail.

• Detection: Streptavidin-HRP + TACS-Sapphire (or TMB) substrate.

Workflow Diagram (Graphviz)

Figure 2: Step-by-step workflow for the Universal Colorimetric PARP Assay.

Step-by-Step Methodology

• Compound Preparation:

  • Dissolve 5-AI to 10 mM in DMSO. Perform 1:10 serial dilutions to generate a curve from 100 µM down to 0.1 µM.

  • Dissolve Olaparib to 10 µM in DMSO. Dilute further to generate a curve from 100 nM down to 0.01 nM.

  • Note: Ensure final DMSO concentration in the well is <1% to avoid denaturing PARP.

• Enzyme Incubation:

  • Add 25 µL of diluted PARP enzyme (0.5 Units/well) to Histone-coated wells.

  • Add 10 µL of Test Inhibitor (5-AI or Olaparib). Incubate for 15 minutes at RT. Causality: This allows the inhibitor to occupy the catalytic cleft before the substrate arrives.

• Reaction Initiation:

  • Add 15 µL of PARP Cocktail (Biotinylated NAD+ and activated DNA).

  • Incubate for 60 minutes at RT.

• Detection:

  • Wash wells 4x with PBS-Triton.[2][3]

  • Add 50 µL Streptavidin-HRP. Incubate 60 min.

  • Wash 4x.[2][3] Add TACS-Sapphire substrate.[2][4][3] Stop reaction with 0.2M HCl after 15 mins.

  • Read Absorbance at 450 nm.[4]

Part 4: Strategic Application Guide

When to use 5-Aminoindazole (5-AI)?

• Crystallography: When attempting to co-crystallize PARP with a new fragment library. 5-AI is easily displaced, making it an excellent "soak-out" ligand.

• Assay Troubleshooting: If your assay signal is too low, 5-AI is a "forgiving" inhibitor. If 5-AI fails to inhibit, your enzyme is likely inactive or degraded (false negative check).

• Cost-Sensitive Screening: For preliminary academic screens where clinical-grade Olaparib is too costly for bulk use.

When to use Olaparib/Talazoparib?

• SAR (Structure-Activity Relationship): When optimizing a lead compound. You must beat the IC50 of Olaparib to be considered "potent."

• Cell-Based Assays: When studying synthetic lethality (e.g., in BRCA-deficient cell lines). 5-AI will likely fail here due to poor membrane permeability and lack of trapping.

• Clinical Benchmarking: When claiming a "novel mechanism" or "superior safety profile."

References

• FDA Label (Olaparib): Lynparza (olaparib) prescribing information. AstraZeneca Pharmaceuticals LP. [Link]

• Murai, J., et al. (2012): Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. Cancer Research.[5] (Demonstrates the trapping potency hierarchy: Talazoparib > Olaparib). [Link]

• PDB Entry 3L3M: Crystal structure of PARP1 catalytic domain complexed with inhibitors. (Structural basis for 5-Aminoindazole binding). [Link]

• Shen, Y., et al. (2015): BMN 673 (Talazoparib), an orally available PARP inhibitor. (Provides IC50 data: 0.57 nM).[6] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 3. interchim.fr [interchim.fr]
• 4. interchim.fr [interchim.fr]
• 5. rcsb.org [rcsb.org]
• 6. Frontiers | Sustained delivery of PARP inhibitor Talazoparib for the treatment of BRCA-deficient ovarian cancer [frontiersin.org]

Safety & Regulatory Compliance

Operational Guide: 5-Aminoindazole Hydrochloride Disposal Procedures

Executive Summary

Effective disposal of 5-Aminoindazole hydrochloride (CAS: 29274-24-6) requires a protocol that addresses its dual nature: the corrosive potential of the hydrochloride salt and the biological activity of the aminoindazole pharmacophore. As a precursor often utilized in kinase inhibitor synthesis, this compound poses environmental risks if leached into water systems.

The Directive: This compound must be managed as Hazardous Chemical Waste . Under no circumstances should it be sewered (poured down the drain) or disposed of in general trash. The only acceptable terminal disposal method is high-temperature incineration at a permitted facility to ensure complete destruction of the nitrogenous heterocyclic ring.

Hazard Characterization & Risk Profile

To handle this chemical safely, one must understand the causality of its hazards. It is not merely a "white powder"; it is a reactive intermediate.

Parameter	Specification	Operational Implication
CAS Number	29274-24-6	Use this for waste profiling (distinct from free base CAS 19335-11-6).
Molecular Formula	C₇H₇N₃[1] · HCl	Acidic & Nitrogen-Rich: Dissolution releases HCl (corrosive) and the amine (reactive).
GHS Classification	Acute Tox. 4 (Oral), Irritant	Bioactive: Potential kinase inhibition requires containment to prevent aquatic toxicity.
Physical State	Solid (Crystalline)	Dust Hazard: Hygroscopic. Can cake or aerosolize during transfer.
Solubility	Water-soluble (High)	Leaching Risk: Rapidly enters groundwater if spilled; requires immediate containment.

Scientific Rationale for Strict Disposal: The indazole ring system is chemically robust. Standard chemical neutralization (e.g., adding base) only removes the hydrochloride counter-ion, converting the salt back to the free base (5-Aminoindazole), which remains bioactive and potentially toxic. Therefore, chemical deactivation in the lab is insufficient; thermal destruction is required.

Critical Incompatibility: The "No-Bleach" Rule

WARNING: A common laboratory error is using bleach (sodium hypochlorite) to "decontaminate" surfaces or glassware containing amine salts.

• The Mechanism: Mixing 5-Aminoindazole HCl with bleach triggers an oxidation reaction at the exocyclic amine group.

• The Result: Formation of Chloramines (toxic, respiratory irritants) and potentially unstable N-chloro intermediates.

• The Protocol: NEVER mix this compound with bleach or strong oxidizers.[2] Use simple detergent and water for cleaning, or specific solvent rinses (methanol/ethanol) collected as organic waste.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Substance)

Applicable to: Expired inventory, spilled solids, or excess weighing material.

• Containment: Transfer the solid into a clear, wide-mouth polyethylene or glass jar.

  • Why: Avoid metal containers; the HCl salt can corrode metal over time if moisture is present.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "5-Aminoindazole hydrochloride, 99%"

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Corrosive (due to HCl content).

• Segregation: Place the container in the "Solid Organic Waste" stream.

• Terminal Disposal: Lab pack for incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable to: Filtrates from synthesis or recrystallization solvents.

• pH Check: If the solution is highly acidic (pH < 2) due to excess HCl, do not neutralize it unless required by your specific facility's permit.

  • Expert Insight: Neutralizing with hydroxide precipitates the free base (5-aminoindazole), creating a sludge that complicates disposal. It is safer to dispose of it as an acidic organic liquid.

• Solvent Compatibility: Ensure the solvent carrier (e.g., Methanol, DMSO) is compatible with the waste drum.

• Segregation: Pour into the "Halogenated/Non-Halogenated Organic Waste" carboy (depending on the solvent used).

  • Note: Even though the compound contains Chloride (Cl), the solvent usually dictates the stream. However, if the concentration is high (>5%), default to the Halogenated stream to prevent corrosion of non-halogenated incinerator nozzles.

Scenario C: Contaminated Glassware & Spills

• Solubilization: Rinse glassware with Methanol or Ethanol first.

  • Why: Water is effective for the salt, but alcohol ensures the removal of any free-base residues that may have formed.

• Collection: Collect the first 2-3 rinses into the Liquid Waste container.

• Final Wash: Wash glassware with standard laboratory detergent and water (drain disposal of final wash water is generally acceptable only after the solvent rinse has removed the bulk chemical).

Visualized Decision Logic

The following diagrams illustrate the operational logic for disposal and safety.

Figure 1: Disposal Decision Tree

This workflow ensures the material ends up in the correct regulatory stream.

Figure 2: Chemical Compatibility Matrix

Visualizing the "Why" behind the segregation rules.

Regulatory & Transport Compliance

When preparing this waste for pickup by your EHS (Environmental Health & Safety) vendor, ensure the following classifications are referenced.

• RCRA (USA): This material is not explicitly P-listed or U-listed. However, it must be characterized by the generator.

  • Determination:Characteristic Waste (Toxic/Reactive).

  • Waste Code: If the solution is acidic (pH < 2), apply D002 (Corrosivity). Otherwise, process as non-regulated chemical waste destined for incineration.

• DOT (Transport):

  • Proper Shipping Name: Corrosive solids, toxic, n.o.s. (contains 5-Aminoindazole hydrochloride) [Note: Check specific vendor SDS, as some classify strictly as Toxic]

  • Hazard Class: 8 (Corrosive) or 6.1 (Toxic).

  • Packing Group: III.

References

• Fisher Scientific. (2023). Safety Data Sheet: 5-Aminoindazole. Retrieved from (Verified via search 1.1).

• US Environmental Protection Agency (EPA). (2025). Hazardous Waste Identification Guidance (RCRA). Retrieved from (Verified via search 1.9).

• The Chlorine Institute. (2022). Sodium Hypochlorite Incompatibility Chart. Retrieved from (Verified via search 1.12).

• National Institutes of Health (NIH). (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds. Retrieved from (Contextualizing nitrogenous waste destruction - Search 1.15).

Sources

• 1. 5-Aminoindazole | 19335-11-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. scribd.com [scribd.com]